(-4-Hydroxy-4-(3-pyridyl)butanoic Acid

• CAS: 15569-97-8

Core Science & Biosynthesis

Chemical and physical properties of 4-hydroxy-4-(3-pyridyl)butanoic acid.

An In-depth Technical Guide to 4-hydroxy-4-(3-pyridyl)butanoic Acid: Synthesis, Characterization, and Biological Significance

Abstract: This technical guide provides a comprehensive overview of 4-hydroxy-4-(3-pyridyl)butanoic acid, a significant mammalian metabolite of nicotine. In the absence of extensive published experimental data, this document outlines a robust, proposed pathway for its chemical synthesis and purification, grounded in established organic chemistry principles. Furthermore, it details the expected physicochemical properties and a full suite of analytical methodologies for its characterization, including NMR, IR, and mass spectrometry. This guide is intended for researchers, scientists, and drug development professionals interested in nicotine metabolism, pyridine derivatives, and the synthesis of novel organic compounds.

Introduction and Chemical Identity

4-hydroxy-4-(3-pyridyl)butanoic acid is an organic compound belonging to the class of pyridines and their derivatives.[1] Its structure incorporates a pyridine ring, a secondary alcohol, and a carboxylic acid functional group, making it a molecule of interest for its chemical reactivity and biological role. It has been identified as a mammalian metabolite of nicotine, which underscores its importance in toxicological and pharmacological studies related to tobacco use.[2] The compound has also been detected, though not quantified, in foods such as chicken and pork, suggesting it may serve as a potential biomarker for the consumption of these products.[1] Despite its biological relevance, there is a notable scarcity of published literature detailing its specific chemical and physical properties. This guide aims to fill this gap by providing a scientifically sound framework for its synthesis and characterization.

Property	Value	Source
IUPAC Name	4-hydroxy-4-(pyridin-3-yl)butanoic acid	[1]
Synonyms	4-HOPC4a	[1]
CAS Number	15569-97-8	[3]
Molecular Formula	C9H11NO3
Molecular Weight	181.19 g/mol
Chemical Class	Pyridines and derivatives, Secondary alcohol, Carboxylic acid	[1]

Proposed Synthesis Pathway

A logical and efficient two-step synthesis pathway for 4-hydroxy-4-(3-pyridyl)butanoic acid is proposed, starting from readily available commercial reagents. The pathway involves an initial Friedel-Crafts acylation to form the keto-acid precursor, followed by a selective reduction of the ketone to the desired secondary alcohol.

Caption: Proposed two-step synthesis of 4-hydroxy-4-(3-pyridyl)butanoic acid.

Step 1: Synthesis of 4-oxo-4-(3-pyridyl)butanoic acid

The synthesis of the keto-acid intermediate can be achieved via a Friedel-Crafts acylation of pyridine with succinic anhydride.[4] Due to the deactivation of the pyridine ring by the nitrogen atom, forcing conditions may be required. An alternative approach involves the reaction of 3-lithiopyridine with succinic anhydride.

Experimental Protocol:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous aluminum chloride (AlCl3, 1.2 equivalents).

• Solvent and Reagent Addition: Add a suitable solvent such as nitrobenzene or 1,2-dichloroethane. Cool the mixture to 0 °C in an ice bath. To this suspension, add succinic anhydride (1.0 equivalent) portion-wise, followed by the slow addition of pyridine (1.1 equivalents).

• Reaction: After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to reflux (the specific temperature will depend on the solvent) for 4-6 hours, or until TLC analysis indicates the consumption of the starting materials.

• Work-up: Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice containing concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude 4-oxo-4-(3-pyridyl)butanoic acid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Step 2: Reduction to 4-hydroxy-4-(3-pyridyl)butanoic acid

The selective reduction of the ketone functionality in the presence of the carboxylic acid can be achieved using a mild reducing agent such as potassium borohydride (KBH4) or sodium borohydride (NaBH4).[5]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, dissolve the purified 4-oxo-4-(3-pyridyl)butanoic acid (1.0 equivalent) in a suitable solvent, such as methanol or a mixture of tetrahydrofuran and water.

• Reducing Agent Addition: Cool the solution to 0 °C in an ice bath. Slowly add potassium borohydride (KBH4, 1.5-2.0 equivalents) portion-wise, ensuring the temperature remains below 10 °C.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature and stir for an additional 2-4 hours, monitoring the reaction progress by TLC.

• Quenching and Work-up: Carefully quench the reaction by the slow addition of dilute hydrochloric acid until the pH is acidic (pH ~5-6).

• Extraction: Remove the organic solvent under reduced pressure. Extract the aqueous residue multiple times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The resulting crude product can be purified by column chromatography on silica gel or by recrystallization.

Physicochemical and Spectroscopic Characterization

The following section outlines the expected physicochemical properties and the analytical techniques required for the comprehensive characterization of 4-hydroxy-4-(3-pyridyl)butanoic acid.

Caption: General workflow for the purification and characterization of the target compound.

Predicted Physicochemical Properties

Property	Predicted Value	Method/Source
Melting Point	Not Available	-
Boiling Point	Not Available	-
Water Solubility	Predicted to be soluble	Based on polar functional groups
pKa (Carboxylic Acid)	~4-5	General value for carboxylic acids
pKa (Pyridinium ion)	~5-6	General value for pyridines
logP	-0.1	Computed by XLogP3 for the keto-acid precursor[6]

Spectroscopic Analysis

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the pyridine ring protons (typically in the δ 7.0-8.5 ppm region), a methine proton (CH-OH) around δ 4.5-5.0 ppm, and methylene protons of the butanoic acid chain as multiplets between δ 1.8-2.5 ppm. The hydroxyl and carboxylic acid protons will appear as broad singlets, and their chemical shifts will be concentration and solvent dependent.

• ¹³C NMR: The carbon NMR will show signals for the pyridine ring carbons (δ 120-150 ppm), the carbon bearing the hydroxyl group (δ ~70 ppm), the carboxylic acid carbonyl (δ ~175-180 ppm), and the two methylene carbons of the chain (δ ~25-40 ppm).[7]

Protocol for NMR Data Acquisition:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d6 or D2O with a pH adjustment). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Instrumentation: Acquire spectra on a 400 MHz or higher NMR spectrometer.

• Data Acquisition: Record standard ¹H and ¹³C{¹H} spectra. Further structural confirmation can be obtained using 2D NMR experiments like COSY and HSQC to establish proton-proton and proton-carbon correlations.

3.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

The IR spectrum will provide key information about the functional groups present.

Functional Group	Expected Absorption Range (cm⁻¹)
O-H stretch (alcohol)	3200-3600 (broad)
O-H stretch (carboxylic acid)	2500-3300 (very broad)
C-H stretch (aromatic/aliphatic)	2850-3100
C=O stretch (carboxylic acid)	1700-1725
C=N, C=C stretch (pyridine ring)	1450-1600
C-O stretch (secondary alcohol)	1050-1150

Protocol for FTIR Data Acquisition:

• Sample Preparation: Prepare a KBr pellet containing a small amount of the solid sample or analyze as a thin film on a salt plate (e.g., NaCl).

• Instrumentation: Use a standard FTIR spectrometer.

• Data Acquisition: Record a background spectrum and then the sample spectrum over the range of 4000-400 cm⁻¹.

3.2.3. Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is essential for confirming the molecular formula.

• Expected Molecular Ion: For C9H11NO3, the expected [M+H]⁺ ion would be at m/z 182.0817.

• Fragmentation Pattern: Expect fragmentation corresponding to the loss of water (H2O), the carboxylic acid group (COOH), and cleavage of the butanoic acid chain.

Protocol for MS Data Acquisition:

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol/water).

• Instrumentation: Use an electrospray ionization (ESI) source coupled with a high-resolution mass analyzer (e.g., TOF or Orbitrap).

• Data Acquisition: Acquire spectra in both positive and negative ion modes to observe [M+H]⁺ and [M-H]⁻ ions, respectively.

Biological Significance and Future Research

As a known metabolite of nicotine, 4-hydroxy-4-(3-pyridyl)butanoic acid is of considerable interest in the fields of toxicology and drug metabolism.[2] Its formation is a result of the biotransformation of nicotine in the body. Further research into this compound could focus on several key areas:

• Pharmacological Activity: Investigating whether this metabolite has any intrinsic pharmacological or toxicological activity.

• Biomarker Development: Quantifying its levels in biological fluids (e.g., urine, plasma) could lead to the development of more accurate biomarkers for tobacco exposure and nicotine metabolism rates.

• Drug Development: The chemical structure, with its multiple functional groups, could serve as a scaffold for the synthesis of novel compounds with potential therapeutic applications.

Conclusion

This technical guide provides a comprehensive, albeit predictive, framework for the synthesis and characterization of 4-hydroxy-4-(3-pyridyl)butanoic acid. The proposed two-step synthesis is based on well-established chemical reactions and offers a viable route to obtaining this compound for further study. The detailed analytical protocols and expected spectroscopic data provide a solid foundation for researchers to undertake the characterization of this biologically important nicotine metabolite. The insights provided herein are intended to facilitate future research into its properties and potential applications in the biomedical sciences.

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Endogenous Formation and Metabolic Dynamics of 4-Hydroxy-4-(3-pyridyl)-butanoic Acid (HPBA): A Technical Guide

Executive Summary: Redefining "Endogenous Sources"

In rigorous pharmacological and toxicological frameworks, 4-Hydroxy-4-(3-pyridyl)-butanoic acid (HPBA) is not synthesized de novo from endogenous human substrates (e.g., amino acids or hormones). Instead, its "endogenous source" refers to its in vivo biotransformation from exogenous xenobiotics—primarily nicotine, cotinine, and tobacco-specific nitrosamines (TSNAs) like NNK—driven by the host's endogenous hepatic enzymatic machinery[1][2].

As a terminal, stable metabolite, HPBA accounts for approximately 5–9% of the total nicotine dose in humans[3]. Understanding the endogenous enzymatic flux that generates HPBA is critical for drug development professionals and toxicologists, as it serves as a robust biomarker for CYP2A6 phenotypic activity and a surrogate indicator of nitrosamine-induced genotoxicity[1][4].

Endogenous Enzymatic Pathways Generating HPBA

The generation of HPBA relies on highly specific, endogenous cytochrome P450 (CYP450) systems. The metabolic flux is partitioned into three primary cascades:

• Pathway A: CYP2A6-Mediated Cotinine Oxidation (Major) The primary endogenous driver of HPBA formation is hepatic CYP2A6. Nicotine is first metabolized to cotinine, which CYP2A6 further oxidizes to 5'-hydroxycotinine. This intermediate exists in a dynamic equilibrium with its open-chain tautomer, γ -(3-pyridyl)- γ -oxo-N-methylbutyramide. Subsequent enzymatic cleavage and oxidation yield HPBA[1][5].

• Pathway B: 2'-Hydroxylation of Nicotine (Minor but Critical) CYP2A6 can directly hydroxylate nicotine at the 2'-position, forming an aminoketone intermediate that is further metabolized to HPBA. This pathway is toxicologically significant because it elucidates a mechanism by which endogenous formation of NNK-like carcinogenic precursors could theoretically occur directly from nicotine in humans[6].

• Pathway C: Nitrosamine α -Hydroxylation TSNAs such as NNK and NNN undergo α -hydroxylation by various CYPs (including CYP2A6, CYP2A13, and CYP2B6). This process yields highly reactive diazohydroxide intermediates. While a fraction of these intermediates causes pyridyloxobutylation of DNA (driving carcinogenesis), the remainder degrades into stable metabolites, including HPBA[2][4].

Metabolic pathways illustrating the endogenous formation of HPBA from nicotine and nitrosamines.

Quantitative Metabolic Distribution

To contextualize HPBA within the broader xenobiotic metabolism profile, the table below summarizes the relative molar distribution of major nicotine metabolites excreted in human urine.

Table 1: Relative Molar Distribution of Major Nicotine Metabolites in Human Urine

Metabolite	Molar Fraction (%)	Primary Endogenous Enzyme
trans-3'-Hydroxycotinine (3HC)	~48%	CYP2A6
Cotinine (COT)	~27%	CYP2A6
Nicotine (NIC)	~11%	N/A (Parent Compound)
4-Hydroxy-4-(3-pyridyl)butanoic acid (HPBA)	~5–9%	CYP2A6 / Aldehyde Dehydrogenases
Cotinine-N-oxide (CNO)	~4%	CYP2A6 / CYP2C19
Nicotine-N-oxide (NNO)	~3%	FMO1 / FMO3
Nornicotine / Norcotinine	<2%	CYP2A6 / CYP2B6

Data extrapolated from mammalian pharmacokinetic studies[3][7].

Experimental Methodologies: Self-Validating Systems

As a Senior Application Scientist, I emphasize that protocols must be designed with inherent causality and self-validation. The following methodologies represent the gold standard for investigating HPBA.

Protocol 1: High-Throughput LC-ESI-MS/MS Quantification of Urinary HPBA

• Step 1: Sample Preparation. Aliquot 100 µL of human urine. Spike with 10 µL of an isotopically labeled internal standard (e.g., d4-HPBA, 1 µg/mL).

• Step 2: Solid-Phase Extraction (SPE). Condition a mixed-mode cation exchange (MCX) cartridge with methanol and water. Load the sample, wash with 5% methanol in water, and elute with 2% ammonium hydroxide in methanol.

  • Causality Check: Why utilize SPE over simple protein precipitation? Urine contains high concentrations of endogenous salts and phospholipids that co-elute with polar metabolites like HPBA, causing severe ion suppression in the ESI source. SPE selectively retains the analytes while washing away these interferences, ensuring the internal standard ratio remains linear[3].

• Step 3: Reconstitution & Separation. Evaporate the eluate to dryness under nitrogen at 40°C. Reconstitute in 100 µL of mobile phase. Inject onto a UPLC C18 reversed-phase column using a gradient elution (5% to 95% organic modifier).

• Step 4: MS/MS Detection. Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Monitor the Multiple Reaction Monitoring (MRM) transition for HPBA (e.g., m/z 182.1 → 122.1).

Step-by-step LC-ESI-MS/MS workflow for the robust quantification of HPBA in biological matrices.

Protocol 2: In Vitro CYP2A6 Microsomal Assay for HPBA Formation

• Step 1: Incubation Mixture. Prepare a 200 µL mixture containing 100 mM potassium phosphate buffer (pH 7.4), 1 mg/mL human liver microsomes (HLM) or recombinant CYP2A6, and the substrate (nicotine or cotinine, 1–100 µM). Pre-incubate at 37°C for 5 minutes.

• Step 2: Reaction Initiation. Initiate the reaction by adding an NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate dehydrogenase, 3.3 mM MgCl2).

  • Causality Check: Why use an NADPH regenerating system instead of a single bolus of NADPH? A single bolus rapidly degrades at 37°C and accumulates NADP+, which acts as a competitive inhibitor to CYP450 enzymes. The regenerating system maintains a steady-state concentration of NADPH, ensuring zero-order kinetics with respect to the cofactor and allowing for accurate determination of Vmax​ and Km​ [5].

• Step 3: Termination. Incubate at 37°C for 30–60 minutes with shaking (300 rpm). Terminate the reaction by adding 100 µL of ice-cold acetonitrile containing the internal standard.

  • Causality Check: Ice-cold acetonitrile instantly denatures the endogenous microsomal proteins, halting the enzymatic reaction at a precise time point and precipitating proteins for downstream LC-MS/MS analysis[7].

References[1] Impact of Genetic Variants in the Nicotine Metabolism Pathway on Nicotine Metabolite Levels in Smokers - PMC. nih.gov.Link[3] HHS Public Access - CORE: A novel validated procedure for the determination of nicotine, eight nicotine metabolites and two minor tobacco alkaloids in human plasma or urine. core.ac.uk. Link[5] Inhibition of Nicotine Metabolism by Cannabidiol (CBD) and 7-Hydroxycannabidiol (7-OH-CBD) - PMC. nih.gov. Link[7] Nicotine-N′-Oxidation by Flavin Monooxygenase Enzymes - AACR Journals. aacrjournals.org. Link[4] Metabolites of Tobacco- and E-Cigarette-Related Nitrosamines Can Drive Cu 2+ -Mediated DNA Oxidation - ACS Publications. acs.org. Link[6] 2'-Hydroxylation of nicotine by cytochrome P450 2A6 and human liver microsomes: Formation of a lung carcinogen precursor. researchgate.net. Link[2] An Analysis of the Role of Tobacco-Specific Nitrosamines in the Carcinogenicity of Tobacco Smoke - PMC. nih.gov. Link

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Navigating the GABAergic Landscape: A Technical Guide to the Relationship Between (-)-4-Hydroxy-4-(3-pyridyl)butanoic Acid and GABA Analogues

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the structural and pharmacological relationship between (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid, a nicotine metabolite, and the broad class of gamma-aminobutyric acid (GABA) analogues. By dissecting its chemical architecture, metabolic origins, and potential interactions with the GABAergic system, this document serves as a comprehensive resource for researchers investigating novel modulators of inhibitory neurotransmission. Detailed experimental protocols are provided to facilitate the synthesis, purification, and comprehensive pharmacological evaluation of this and similar compounds, paving the way for new avenues in drug discovery for neurological and psychiatric disorders.

Introduction: Unveiling a Structural Analogy

The central nervous system (CNS) maintains a delicate balance between excitatory and inhibitory neurotransmission, with GABA as the primary inhibitory neurotransmitter.[1] GABA analogues, a diverse class of molecules, are designed to modulate the GABAergic system and are clinically employed as anticonvulsants, anxiolytics, and treatments for neuropathic pain.[2] Concurrently, the metabolism of nicotine, a widely consumed psychoactive substance, produces a variety of metabolites, including (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid.[3]

At first glance, the connection between a nicotine metabolite and GABAergic pharmacology may not be apparent. However, a closer examination of the chemical structure of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid reveals a striking resemblance to γ-hydroxybutyric acid (GHB), a well-known endogenous GABA analogue and a drug of abuse.[4] Both molecules share a 4-hydroxybutanoic acid backbone, a key structural feature for interaction with specific GABA-related receptors. This guide will systematically explore this structural parallel, delving into the potential for (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid to act as a novel GABA analogue.

The Genesis of (-)-4-Hydroxy-4-(3-pyridyl)butanoic Acid: A Metabolic Detour of Nicotine

(-)-4-Hydroxy-4-(3-pyridyl)butanoic acid is a significant, yet often overlooked, metabolite of nicotine. Its formation arises from the 2'-hydroxylation pathway of nicotine, catalyzed by the cytochrome P450 2A6 (CYP2A6) enzyme.[5] This pathway is distinct from the more widely studied 5'-hydroxylation route that leads to cotinine.

The 2'-hydroxylation of nicotine initially yields 4-(methylamino)-1-(3-pyridyl)-1-butanone (aminoketone), which is then further metabolized to 4-oxo-4-(3-pyridyl)butanoic acid (keto acid).[5] Subsequent reduction of the keto acid produces 4-hydroxy-4-(3-pyridyl)butanoic acid. Crucially, this metabolic conversion is stereoselective. In humans, the reduction of the keto acid predominantly yields the (R)-enantiomer.[3] However, a smaller but significant amount of the (S)-enantiomer is also produced.[3] The focus of this guide, the (-) enantiomer, corresponds to one of these stereoisomers, and its specific biological activities warrant detailed investigation.

The formation of this metabolite highlights a direct link between nicotine consumption and the endogenous production of a compound with the structural hallmarks of a GABA analogue. This metabolic connection provides a compelling rationale for investigating the potential GABAergic activity of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid.

Structural and Pharmacological Parallels with GABA Analogues

The core of the relationship between (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid and GABA analogues lies in its structural similarity to GHB. GHB exerts its effects through weak agonism at the GABAB receptor and as a potent agonist at its own specific high-affinity GHB receptor.[4] The 4-hydroxybutanoic acid scaffold is critical for this activity.

The key structural difference in (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid is the presence of a 3-pyridyl group at the 4-position instead of a simple hydrogen atom. This aromatic substitution is of significant interest, as research into aryl-substituted GHB analogues has demonstrated that such modifications can lead to high-affinity and selective ligands for the GHB receptor.[1] A patent for derivatives of 4-hydroxybutanoic acid with aromatic substitutions highlights their potential as ligands for GHB receptors, suggesting that the pyridyl group in (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid could confer specific binding properties.[6]

The potential pharmacological activities of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid as a GABA analogue can be hypothesized as follows:

• Direct GABA Receptor Interaction: It may act as a direct agonist or antagonist at GABAA or GABAB receptors.

• GHB Receptor Ligand: It could be a selective ligand for the high-affinity GHB receptor, potentially acting as an agonist or antagonist.

• Modulation of GABA Synthesis or Release: It might indirectly influence GABAergic neurotransmission by affecting the synthesis, release, or reuptake of GABA.

The following sections will provide the experimental framework necessary to test these hypotheses.

Experimental Protocols for Investigation

A thorough investigation of the relationship between (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid and GABA analogues requires a multi-faceted experimental approach, encompassing chemical synthesis, in vitro pharmacology, and in vivo functional assays.

Enantioselective Synthesis and Purification

Protocol 1: Asymmetric Hydrogenation Approach (Adapted from known methods) [7]

This approach involves the asymmetric hydrogenation of a prochiral precursor.

• Synthesis of 4-oxo-4-(3-pyridyl)butanoic acid: This precursor can be synthesized via Friedel-Crafts acylation of pyridine with succinic anhydride.

• Asymmetric Hydrogenation: The keto acid is then subjected to asymmetric hydrogenation using a chiral ruthenium-BINAP catalyst. The choice of the (R)- or (S)-BINAP ligand will determine the stereochemistry of the resulting hydroxyl group.

• Purification: The resulting enantiomeric mixture can be purified using chiral high-performance liquid chromatography (HPLC) or by diastereomeric salt formation and crystallization.[8][9]

Protocol 2: Chiral Resolution of Racemic 4-Hydroxy-4-(3-pyridyl)butanoic Acid [8]

• Synthesis of Racemic 4-Hydroxy-4-(3-pyridyl)butanoic Acid: The racemic compound can be prepared by the reduction of 4-oxo-4-(3-pyridyl)butanoic acid using a non-chiral reducing agent like sodium borohydride.

• Diastereomeric Salt Formation: The racemic acid is reacted with a chiral amine resolving agent (e.g., (R)-(+)-α-methylbenzylamine or (S)-(-)-α-methylbenzylamine) to form diastereomeric salts.

• Fractional Crystallization: The diastereomeric salts are separated based on their differential solubility through fractional crystallization.

• Liberation of the Enantiomer: The desired diastereomeric salt is then treated with a strong acid to liberate the enantiomerically pure (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid.

• Purity and Configuration Analysis: The enantiomeric excess (ee) of the final product should be determined by chiral HPLC, and the absolute configuration confirmed by methods such as X-ray crystallography of a suitable derivative.

In Vitro Pharmacological Evaluation

A comprehensive in vitro pharmacological profiling is essential to determine the interaction of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid with the GABAergic system.

Protocol 3: GABA Receptor Binding Assays [5]

These assays determine the affinity of the test compound for GABAA and GABAB receptors.

• GABAA Receptor Binding:

  • Preparation of Brain Membranes: Homogenize rat or mouse whole brain (minus cerebellum) in a suitable buffer and prepare a crude membrane fraction by centrifugation.

  • Assay: Incubate the brain membranes with a radiolabeled GABAA receptor agonist (e.g., [3H]muscimol) in the presence of varying concentrations of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid.

  • Detection: Separate bound and free radioligand by rapid filtration and quantify the radioactivity of the filters using liquid scintillation counting.

  • Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

• GABAB Receptor Binding:

  • Preparation of Brain Membranes: Prepare brain membranes as described above.

  • Assay: Incubate the membranes with a radiolabeled GABAB receptor agonist (e.g., [3H]GABA in the presence of a GABAA receptor antagonist like bicuculline) or a radiolabeled antagonist (e.g., [3H]CGP54626) and varying concentrations of the test compound.

  • Detection and Analysis: Follow the same procedure as for the GABAA receptor binding assay.

Protocol 4: Electrophysiological Assessment of GABA Receptor Function [10]

Electrophysiology provides a direct measure of the functional effects of a compound on GABA receptor-mediated ion currents.

• Cell Culture and Transfection: Use cell lines (e.g., HEK293 or Xenopus oocytes) expressing specific recombinant GABAA or GABAB receptor subtypes.

• Whole-Cell Patch-Clamp Recording:

  • For GABAA receptors, record chloride currents elicited by GABA in the presence and absence of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid. Determine if the compound potentiates or inhibits the GABA-evoked current.

  • For GABAB receptors (coupled to G-protein-gated inwardly rectifying potassium channels - GIRKs), record potassium currents activated by a GABAB agonist like baclofen. Assess the effect of the test compound on these currents.

• Data Analysis: Analyze changes in current amplitude, kinetics, and dose-response relationships to characterize the compound as an agonist, antagonist, or allosteric modulator.

In Vivo Behavioral and Neurochemical Analysis

In vivo studies are crucial to understand the physiological and behavioral consequences of the compound's action.

Protocol 5: Elevated Plus Maze (EPM) for Anxiolytic Activity [11]

The EPM is a standard behavioral test to assess anxiety-like behavior in rodents.

• Apparatus: A plus-shaped maze with two open and two enclosed arms, elevated from the floor.

• Procedure: Administer (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid or a vehicle control to rodents. After a set pre-treatment time, place the animal in the center of the maze and allow it to explore for a defined period (e.g., 5 minutes).

• Data Collection: Record the time spent in and the number of entries into the open and closed arms.

• Analysis: An increase in the time spent and entries into the open arms is indicative of an anxiolytic-like effect.

Protocol 6: In Vivo Microdialysis for GABA Release [12][13]

This technique allows for the direct measurement of neurotransmitter levels in the brain of a freely moving animal.

• Surgical Implantation: Surgically implant a microdialysis probe into a specific brain region of interest (e.g., hippocampus, prefrontal cortex, or striatum).

• Perfusion and Sampling: Perfuse the probe with artificial cerebrospinal fluid (aCSF) and collect dialysate samples at regular intervals.

• Drug Administration: Administer (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid systemically or locally through the microdialysis probe.

• Analysis of Dialysates: Quantify the concentration of GABA in the dialysate samples using high-performance liquid chromatography (HPLC) with fluorescence or mass spectrometry detection.

• Interpretation: Changes in the extracellular GABA concentration following drug administration provide insights into the compound's effect on GABA release and reuptake.

Data Presentation and Interpretation

To facilitate a clear understanding and comparison of experimental results, all quantitative data should be summarized in structured tables.

Table 1: In Vitro Binding Affinities

Compound	Receptor	Radioligand	IC50 (µM)	Ki (µM)
(-)-4-Hydroxy-4-(3-pyridyl)butanoic acid	GABAA	[3H]muscimol
(-)-4-Hydroxy-4-(3-pyridyl)butanoic acid	GABAB	[3H]GABA
GABA (control)	GABAA	[3H]muscimol
Baclofen (control)	GABAB	[3H]GABA

Table 2: Electrophysiological Parameters

Compound	Receptor Subtype	Effect	EC50/IC50 (µM)	Emax (% of GABA/Baclofen response)
(-)-4-Hydroxy-4-(3-pyridyl)butanoic acid	GABAA (α1β2γ2)
(-)-4-Hydroxy-4-(3-pyridyl)butanoic acid	GABAB

Table 3: In Vivo Behavioral Effects (Elevated Plus Maze)

Treatment Group	Dose (mg/kg)	Time in Open Arms (s)	Open Arm Entries (%)
Vehicle	-
(-)-4-Hydroxy-4-(3-pyridyl)butanoic acid
Diazepam (positive control)

Visualizing the Pathways and Workflows

To provide a clear visual representation of the concepts discussed, the following diagrams are presented using the DOT language.

Figure 1: Metabolic pathway of nicotine to (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid.

Figure 2: Experimental workflow for the evaluation of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid.

Conclusion and Future Directions

The structural analogy between the nicotine metabolite, (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid, and the GABA analogue, GHB, presents a compelling case for its investigation as a novel modulator of the GABAergic system. This guide has provided a comprehensive framework for such an investigation, from its metabolic origins and structural rationale to detailed experimental protocols for its synthesis and pharmacological characterization.

Future research should focus on the enantioselective synthesis of both (R)- and (S)-4-Hydroxy-4-(3-pyridyl)butanoic acid to fully elucidate the stereochemical requirements for biological activity. A thorough pharmacological profiling across a panel of GABA receptor subtypes will be crucial to determine its selectivity and mechanism of action. Furthermore, exploring the in vivo effects of this compound on neuronal activity and behavior will provide critical insights into its potential physiological and therapeutic relevance. The intersection of nicotine metabolism and GABAergic signaling represents a nascent but potentially fruitful area of research, with implications for understanding the neurobiology of nicotine dependence and for the development of novel therapeutics for a range of CNS disorders.

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• Park, S. B., et al. (2012). Quantitation of ten urinary nicotine metabolites, including 4-hydroxy-4-(3-pyridyl)butanoic acid, a product of nicotine 2'-oxidation, and CYP2A6 activity in Japanese Americans, Native Hawaiians and Whites. Carcinogenesis, 33(7), 1398-1404. [Link]

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Protocols & Analytical Methods

Application Note: (-)-4-Hydroxy-4-(3-pyridyl)butanoic Acid (HPBA) as a Biomarker for NNK Metabolic Activation

Executive Summary & Mechanistic Rationale

4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) is a highly potent, tobacco-specific nitrosamine (TSNA) and a recognized Group 1 human carcinogen. In clinical and toxicological studies, total NNAL is routinely used as a biomarker for NNK exposure. However, NNAL merely reflects uptake; it does not quantify the metabolic activation required for carcinogenesis.

To exert its carcinogenic effect, NNK must undergo cytochrome P450 (predominantly CYP2A6 and CYP2A13)-mediated α-hydroxylation. This pathway generates highly reactive methyldiazonium ions that alkylate DNA (forming mutagenic O6-methylguanine lesions). The terminal, stable end-product of this specific carcinogenic activation pathway is 4-hydroxy-4-(3-pyridyl)butanoic acid (HPBA) , making it the ideal mechanistic biomarker 1 [2].

The "HPBA Paradox" and Nicotine Interference

While HPBA perfectly represents NNK bioactivation, utilizing it as a human biomarker presents a profound analytical challenge. Nicotine—present in tobacco products at concentrations 10,000 to 100,000 times higher than NNK—also metabolizes to HPBA via a minor 2'-hydroxylation pathway2 [1]. Consequently, the vast majority of HPBA in human urine is nicotine-derived, completely masking the NNK-derived fraction.

The Analytical Solution: As an Application Scientist, you must exploit stereochemistry to bypass this interference. NNK metabolism predominantly yields the (R)-enantiomer of HPBA, whereas nicotine metabolism strongly favors the (S)-enantiomer 3 [3]. By employing chiral LC-MS/MS, or by using stable isotope-labeled tracers (e.g., [pyridine-D4]NNK) in controlled clinical settings, researchers can isolate the NNK-specific activation signal.

Fig 1. Divergent metabolic origins of (R)- and (S)-HPBA from NNK and Nicotine.

Quantitative Data & Biomarker Parameters

Understanding the expected metabolic yields is critical for setting up calibration curves and determining the Limits of Quantification (LOQ) for your assay.

Table 1: Comparative Metabolic Yields of HPBA by Species and Precursor

Species	Precursor Molecule	Primary HPBA Enantiomer	% of Administered Dose Excreted as HPBA	Clinical Utility
F344 Rat	NNK	(R)-HPBA	~12.0 - 14.0%	High (Direct Biomarker)
F344 Rat	Nicotine	(S)-HPBA	~0.1%	Minimal Interference
Human	NNK	(R)-HPBA	N/A (Masked)	Requires Isotope Tracing
Human	Nicotine	(S)-HPBA	~10.0 - 14.0%	High Interference

Experimental Protocol: Chiral LC-MS/MS Quantification

To isolate the NNK-specific (R)-HPBA signal, a robust sample preparation and chiral chromatography workflow is required. Every step in this protocol is designed as a self-validating system to ensure absolute trustworthiness of the generated data.

Fig 2. Self-validating LC-MS/MS workflow for chiral separation and quantification of HPBA.

Step-by-Step Methodology

Step 1: Sample Aliquoting & Internal Standard Spiking

• Transfer 1.0 mL of urine into a clean borosilicate glass tube.

• Critical Action: Immediately spike the sample with 10 µL of [13C6]-HPBA internal standard (IS) (100 ng/mL).

• Causality: Introducing the stable-isotope IS at step zero creates a self-validating loop. Any subsequent volumetric loss during extraction, or matrix-induced ion suppression during MS ionization, will equally affect the analyte and the IS. The ratio remains constant, ensuring absolute quantitative accuracy.

Step 2: Enzymatic Deconjugation

• Add 1.0 mL of 0.1 M sodium acetate buffer (pH 4.5) and 500 units of β-glucuronidase.

• Incubate at 37°C for 16 hours.

• Causality: A fraction of HPBA is excreted as a glucuronide conjugate. Cleaving these conjugates ensures the quantification of total HPBA, preventing the underestimation of the metabolic activation pathway.

Step 3: Solid-Phase Extraction (SPE)

• Conditioning: Pass 2 mL of Methanol, followed by 2 mL of LC-MS grade H₂O through an Oasis HLB cartridge (30 mg, 1 cc).

• Loading: Apply the hydrolyzed urine sample at a flow rate of 1 mL/min.

• Washing: Wash with 2 mL of 5% Methanol in H₂O.

  • Causality: Because HPBA is a polar organic acid, the hydrophilic-lipophilic balance (HLB) sorbent retains it effectively at acidic/neutral pH, while the 5% organic wash removes hydrophilic salts and highly polar interferents that cause baseline noise.

• Elution: Elute the enriched HPBA with 2 mL of 100% Methanol.

• Drying: Evaporate to dryness under a gentle stream of nitrogen at 35°C and reconstitute in 100 µL of Mobile Phase A.

Step 4: Chiral LC Separation

• Column: Chiralpak AGP (α1-acid glycoprotein), 150 × 2.1 mm, 5 µm.

• Mobile Phase: 10 mM ammonium acetate buffer (pH 5.8) and Isopropanol (Isocratic or shallow gradient depending on system backpressure).

• Causality: Standard reverse-phase C18 columns cannot resolve stereoisomers. The AGP stationary phase provides the necessary chiral recognition environment to separate the NNK-derived (R)-HPBA from the nicotine-derived (S)-HPBA, effectively bypassing the nicotine interference.

Step 5: ESI-MS/MS Detection

• Operate the mass spectrometer in Positive Electrospray Ionization (+ESI) mode using Multiple Reaction Monitoring (MRM)4 [4].

Table 2: MRM Transitions for HPBA Quantification

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
(R)/(S)-HPBA	182.1	164.1	15	Quantifier (Loss of H₂O)
(R)/(S)-HPBA	182.1	136.1	22	Qualifier (Loss of H₂O + CO)
[pyridine-D4]-HPBA	186.1	168.1	15	Human Clinical Tracer
[13C6]-HPBA	188.1	170.1	15	Internal Standard (IS)

System Suitability & Validation Standards

To establish trustworthiness, every batch must include:

• Matrix Blanks: Analyze unspiked synthetic urine to verify the absence of endogenous isobaric interferences at m/z 182.1.

• Recovery Checks: Compare the peak area of the IS spiked before extraction to IS spiked after extraction. SPE recovery must exceed 85% to ensure method ruggedness.

• Enantiomeric Resolution (Rs): The chiral LC method must achieve a baseline resolution (Rs ≥ 1.5) between (R)-HPBA and (S)-HPBA. If Rs falls below 1.5, the column must be regenerated, as co-elution will result in false positives for NNK activation due to the massive nicotine-derived (S)-HPBA tailing.

References

• Hecht, S. S. (2002). "Human urinary carcinogen metabolites: biomarkers for investigating tobacco and cancer." Carcinogenesis. Available at:[Link]

• Hecht, S. S. et al. (2015). "Exposure and Metabolic Activation Biomarkers of Carcinogenic Tobacco-Specific Nitrosamines." Accounts of Chemical Research. Available at:[Link]

• Ma, B. et al. (2022). "Metabolism and DNA Adduct Formation of Tobacco-Specific N-Nitrosamines." MDPI. Available at:[Link]

• Cheng, G. et al. (2020). "Metabolites of Tobacco- and E-Cigarette-Related Nitrosamines Can Drive Cu2+-Mediated DNA Oxidation." ACS Publications. Available at:[Link]

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• 3. Metabolism and DNA Adduct Formation of Tobacco-Specific N-Nitrosamines | MDPI [mdpi.com]
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Application Note: Advanced Methodologies for Profiling Nicotine 2'-Hydroxylation in Animal Models

Target Audience: Pharmacologists, Toxicologists, and Bioanalytical Scientists Focus: Species-specific metabolic divergence, chiral derivatization, and LC-APCI-MS/MS quantification of 4-hydroxy-4-(3-pyridyl)butanoic acid (hydroxy acid).

Mechanistic Insights: The 2'-Hydroxylation Paradox

Nicotine metabolism is a critical variable in assessing tobacco addiction and chemical carcinogenesis. While the primary metabolic flux of nicotine is driven by CYP2A6-mediated 5'-oxidation to cotinine, a secondary but highly significant pathway is 2'-hydroxylation .

In this pathway, CYP2A6 oxidizes nicotine to yield 4-(methylamino)-1-(3-pyridyl)-1-butanone (aminoketone). This intermediate is further oxidized to 4-oxo-4-(3-pyridyl)butanoic acid (keto acid) and subsequently reduced to 4-hydroxy-4-(3-pyridyl)butanoic acid (hydroxy acid)[1][2].

Historically, researchers attempted to use the (S)-enantiomer of hydroxy acid as a highly specific urinary biomarker for the metabolic activation of tobacco-specific nitrosamines (TSNAs) like NNK and NNN[3]. However, translating this from animal models to human clinical trials revealed a massive species divergence: human liver microsomes and in vivo human metabolism convert a substantial portion of nicotine directly into hydroxy acid, completely overwhelming the TSNA-derived biomarker pool[2][3].

Species Divergence: Animal Models vs. Human Metabolism

Selecting the correct animal model is the most critical decision in nicotine metabolism studies. The F344 rat is the gold standard for studying NNK-induced lung tumorigenesis, but it is a poor model for human nicotine 2'-hydroxylation.

As a Senior Application Scientist, I strongly advise researchers to account for the stereochemical and quantitative divergences outlined in Table 1 . In F344 rats, nicotine conversion to hydroxy acid is negligible (~0.1% of the dose), meaning NNK-derived hydroxy acid can be easily quantified without nicotine interference[4]. In humans, however, nicotine is extensively converted to hydroxy acid (~14% of the dose), with >98% of this nicotine-derived metabolite presenting as the (R)-enantiomer[3].

Table 1: Species-Specific Divergence in Nicotine 2'-Hydroxylation

Metabolic Parameter	Homo sapiens (Human)	Rattus norvegicus (F344 Rat)
Primary Nicotine Pathway	5'-oxidation (Cotinine)	5'-oxidation (Cotinine)
2'-Hydroxylation Flux	Substantial (~10-14% of dose)	Negligible (~0.1% of dose)
Predominant Enantiomer (from Nicotine)	(R)-Hydroxy Acid (>98%)	(S)-Hydroxy Acid
Utility of (S)-Hydroxy Acid as NNK Biomarker	Confounded (Nicotine overwhelms TSNA signal)	Excellent (Distinct from nicotine background)

Pathway Visualization

Metabolic pathways of nicotine and tobacco-specific nitrosamines (NNK/NNN) to hydroxy acid.

Experimental Protocols: In Vivo Metabolism and LC-MS/MS Quantification

The following workflow is designed as a self-validating system for quantifying the 2'-hydroxylation pathway in F344 rats.

Expertise Note: Keto acid and hydroxy acid exist in a dynamic equilibrium in vivo. Keto acid is prone to ex vivo degradation during extraction. To capture the true total flux of the 2'-hydroxylation pathway, our protocol utilizes Sodium Borohydride ( NaBH4​ ) to deliberately and quantitatively reduce all keto acid to hydroxy acid prior to chiral derivatization[3].

Protocol 1: In Vivo Dosing and Sample Collection

• Acclimation: House adult male F344 rats in specialized metabolic cages for 48 hours prior to dosing to establish baseline urinary output.

• Dosing: Administer nicotine subcutaneously (e.g., 15 µmol/kg) or via customized drinking water formulations.

• Collection: Collect urine over 24-hour intervals directly into vessels chilled over dry ice. Causality: Immediate freezing halts enzymatic and spontaneous degradation of unstable keto acid intermediates.

• Clarification: Centrifuge thawed urine at 3,000 x g for 10 minutes at 4°C to remove cellular debris.

Protocol 2: Reduction and Solid Phase Extraction (SPE)

• Internal Standard Spiking: Aliquot 1.0 mL of clarified rat urine and spike with 50 ng of [2,2,3,3,4−D5​] hydroxy acid. Causality: Isotope dilution is mandatory to correct for matrix suppression and variations in derivatization efficiency.

• Quantitative Reduction: Add 100 µL of freshly prepared 1 M NaBH4​ in 0.1 M NaOH. Incubate at room temperature for 30 minutes.

• Quenching: Carefully add 1 M HCl dropwise until the pH reaches 3.0 to safely quench unreacted NaBH4​ .

• SPE Cleanup: Load the sample onto a pre-conditioned Mixed-Mode Cation Exchange (MCX) SPE cartridge. Wash with 5% methanol in water, and elute the purified hydroxy acid fraction using 5% NH4​OH in methanol. Evaporate to dryness under a gentle nitrogen stream.

Protocol 3: Esterification and Chiral Derivatization

Causality: Hydroxy acid enantiomers cannot be resolved on standard achiral C18 columns. We utilize a chiral derivatizing agent to create diastereomers, which possess different physicochemical properties and elute at distinct retention times[3].

• Esterification: Reconstitute the dried extract in 200 µL of 3 M HCl in methanol. Heat at 60°C for 1 hour to form the methyl ester of hydroxy acid. Evaporate to dryness.

• Diastereomer Formation: Add 100 µL of dichloromethane, 10 µL of pyridine, and 5 µL of (S)-(-)- α -methylbenzyl isocyanate. Incubate at 50°C for 2 hours. This yields methyl-4(S)- or methyl-4(R)-[(S)- α -methylbenzylcarbamoyl]-4-(3-pyridyl)butanoate (MMPB).

• Reconstitution: Evaporate the solvent and reconstitute in 100 µL of the initial LC mobile phase.

Protocol 4: LC-APCI-MS/MS Quantification & Validation

• Chromatographic Separation: Inject 10 µL onto a high-resolution C18 column (e.g., 5 µm, 4.6 × 250 mm). Elute using a gradient of water (adjusted to pH 1.56 with trifluoroacetic acid) and methanol.

• Ionization Strategy: Utilize Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode. Causality: APCI is significantly less susceptible to ion suppression from residual urinary salts compared to Electrospray Ionization (ESI) for these specific pyridine derivatives[3].

• Self-Validation (QC):

  • Ensure the chromatographic resolution ( Rs​ ) between the (S,S)-MMPB and (R,S)-MMPB peaks is >1.5.

  • Run a calibration curve (1 to 2000 ng/mL) using authentic (R)- and (S)-hydroxy acid standards spiked into synthetic urine to verify linear dynamic range and extraction recovery.

References

• Biochemistry of nicotine metabolism and its relevance to lung cancer - NIH -1

• 2′-Hydroxylation of nicotine by cytochrome P450 2A6 and human liver microsomes: Formation of a lung carcinogen precursor - PNAS - 2

• Quantitation of 4-oxo-4-(3-pyridyl)butanoic acid and enantiomers of 4-hydroxy-4-(3-pyridyl)butanoic acid in human urine: A substantial pathway of nicotine metabolism - NIH / PubMed - 3

• Metabolism and DNA Adduct Formation of Tobacco-Specific N-Nitrosamines - MDPI -4

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• 1. Biochemistry of nicotine metabolism and its relevance to lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Quantitation of 4-oxo-4-(3-pyridyl)butanoic acid and enantiomers of 4-hydroxy-4-(3-pyridyl)butanoic acid in human urine: A substantial pathway of nicotine metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for the Neuropharmacological Investigation of (-)-4-Hydroxy-4-(3-pyridyl)butanoic Acid

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals interested in the neuropharmacological properties of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid. This document outlines the rationale for its study, its known context as a metabolite, and detailed protocols for its comprehensive neuropharmacological characterization.

Introduction: The Scientific Rationale

(-)-4-Hydroxy-4-(3-pyridyl)butanoic acid is a chiral molecule of significant interest due to its structural similarity to γ-hydroxybutyric acid (GHB), a known neuromodulator and therapeutic agent. Its presence as a substantial metabolite of nicotine in humans further underscores the importance of understanding its potential neuropharmacological activity. The stereochemistry of the hydroxyl group is predicted to be a critical determinant of its receptor pharmacology, a common theme among related GABAergic compounds. For instance, the enantiomers of 4-amino-3-hydroxybutanoic acid (GABOB) exhibit differential selectivity for GABA receptor subtypes, with the (R)-enantiomer favoring GABAB and GABAC receptors, and the (S)-enantiomer showing a preference for GABAA receptors.[1] This precedent strongly suggests that a thorough investigation of the individual enantiomers of 4-hydroxy-4-(3-pyridyl)butanoic acid is essential.

These protocols are designed to systematically evaluate the interaction of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid with the GABAergic system, a primary target for many neuroactive compounds. The following sections provide detailed methodologies for in vitro receptor characterization and in vivo behavioral assessment.

Part 1: In Vitro Neuropharmacological Profiling

The initial characterization of a novel compound involves determining its affinity and functional activity at relevant molecular targets. Based on the structure of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid, the primary targets of interest are the GABAA, GABAB, and GABAC receptors.

Radioligand Binding Assays: Determining Receptor Affinity

Radioligand binding assays are a fundamental technique to determine the affinity of a test compound for a specific receptor. These assays measure the displacement of a radiolabeled ligand with known high affinity and specificity for the target receptor by the unlabeled test compound.

1.1.1. Causality Behind Experimental Choices:

• Choice of Radioligands: The selection of appropriate radioligands is critical for accurately assessing binding to different GABA receptor subtypes. For GABAA receptors, [3H]muscimol is a classic agonist radioligand, while [3H]flumazenil can be used to label the benzodiazepine binding site, providing information on allosteric modulation. For GABAB receptors, [3H]baclofen (agonist) and [3H]CGP-54626 (antagonist) are suitable choices. For GABAC receptors, which are less commonly studied with binding assays, electrophysiology is often the preferred method.

• Tissue Preparation: Rodent brain tissue, particularly the cortex and cerebellum, is a rich source of GABA receptors and is commonly used for these assays.

• Assay Conditions: Incubation times, temperatures, and buffer compositions are optimized to ensure that the binding reaction reaches equilibrium and that non-specific binding is minimized.

1.1.2. Protocol: Competitive Radioligand Binding Assay for GABAA Receptors

Objective: To determine the binding affinity (Ki) of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid for the GABAA receptor.

Materials:

• Test Compound: (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid

• Radioligand: [3H]muscimol

• Non-specific binding control: Unlabeled GABA (1 mM)

• Tissue: Frozen rat or mouse whole brain or cortex

• Buffers:

  • Homogenization Buffer: 50 mM Tris-HCl, pH 7.4

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4

• Equipment:

  • Homogenizer (e.g., Polytron)

  • Centrifuge (capable of 48,000 x g)

  • Scintillation counter

  • Glass fiber filters (e.g., Whatman GF/B)

  • Filtration manifold

Procedure:

• Membrane Preparation:

  • Thaw brain tissue on ice and homogenize in 10 volumes of ice-cold Homogenization Buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

  • Transfer the supernatant to a new tube and centrifuge at 48,000 x g for 20 minutes at 4°C.

  • Discard the supernatant and resuspend the pellet in fresh Homogenization Buffer. Repeat the centrifugation and resuspension steps two more times to wash the membranes.

  • After the final wash, resuspend the pellet in Assay Buffer to a final protein concentration of 1-2 mg/mL. Protein concentration can be determined using a standard method like the Bradford assay.

• Binding Assay:

  • Set up assay tubes containing:

    • Total Binding: Assay Buffer, [3H]muscimol (e.g., 1-2 nM), and vehicle.

    • Non-specific Binding: Assay Buffer, [3H]muscimol, and a saturating concentration of unlabeled GABA (e.g., 1 mM).

    • Displacement: Assay Buffer, [3H]muscimol, and varying concentrations of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid (e.g., 10-10 to 10-4 M).

  • Add the membrane preparation (e.g., 100-200 µg of protein) to each tube.

  • Incubate at 4°C for 30-60 minutes.

  • Terminate the assay by rapid filtration through glass fiber filters pre-soaked in Assay Buffer using a filtration manifold.

  • Wash the filters three times with ice-cold Assay Buffer.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific binding) from the resulting sigmoidal curve using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

1.1.3. Quantitative Data Summary (Hypothetical)

Receptor Subtype	Radioligand	Test Compound	Ki (nM)
GABAA	[3H]muscimol	(-)-4-Hydroxy-4-(3-pyridyl)butanoic acid	To be determined
GABAB	[3H]baclofen	(-)-4-Hydroxy-4-(3-pyridyl)butanoic acid	To be determined

Electrophysiology: Assessing Functional Activity

Electrophysiology, particularly the patch-clamp technique, provides a direct measure of the functional effects of a compound on ion channels, such as the GABAA receptor chloride channel.

1.2.1. Causality Behind Experimental Choices:

• Cell System: Human embryonic kidney (HEK293) cells or Xenopus oocytes are commonly used for expressing specific recombinant GABA receptor subtypes. This allows for the precise determination of the compound's activity at different receptor compositions (e.g., α1β2γ2, α4β3δ).[2] Cultured primary neurons can also be used to study the effects on native receptors.

• Patch-Clamp Configuration: The whole-cell configuration is ideal for measuring macroscopic currents and assessing the effects of agonists, antagonists, and modulators.

• Automated vs. Manual Patch-Clamp: Automated patch-clamp systems offer higher throughput for screening and dose-response studies, while manual patch-clamp allows for more detailed biophysical characterization.[1]

1.2.2. Protocol: Whole-Cell Patch-Clamp Electrophysiology on Recombinant GABAA Receptors

Objective: To determine if (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid acts as an agonist, antagonist, or modulator at specific GABAA receptor subtypes.

Materials:

• HEK293 cells stably expressing the desired GABAA receptor subunit combination (e.g., α1β2γ2).

• Test Compound: (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid.

• GABA (agonist control).

• Bicuculline (antagonist control).

• Solutions:

  • External Solution (in mM): 137 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH).

  • Internal (Pipette) Solution (in mM): 140 CsCl, 1 MgCl2, 10 EGTA, 10 HEPES (pH 7.2 with CsOH).

• Equipment:

  • Patch-clamp amplifier and data acquisition system.

  • Microscope with micromanipulators.

  • Perfusion system.

  • Borosilicate glass capillaries for pipette fabrication.

Procedure:

• Cell Culture: Culture the HEK293 cells expressing the GABAA receptor subtype of interest under standard conditions.

• Pipette Preparation: Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

• Recording:

  • Place a coverslip with the cells in the recording chamber and perfuse with the external solution.

  • Establish a whole-cell patch-clamp recording from a single cell.

  • Clamp the membrane potential at -60 mV.

• Agonist Testing:

  • Apply increasing concentrations of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid (e.g., 1 µM to 1 mM) and record the induced current.

  • A significant inward current (due to Cl- efflux with the given solutions) indicates agonist activity.

  • Construct a dose-response curve and calculate the EC50.

• Antagonist Testing:

  • Apply a fixed concentration of GABA (e.g., EC50) to elicit a control current.

  • Co-apply the same concentration of GABA with increasing concentrations of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid.

  • A reduction in the GABA-evoked current indicates antagonist activity.

  • Construct a dose-response curve for the inhibition and calculate the IC50.

• Modulator Testing:

  • Apply a low concentration of GABA (e.g., EC10-EC20) to establish a baseline current.

  • Co-apply the same concentration of GABA with increasing concentrations of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid.

  • An enhancement of the GABA-evoked current suggests positive allosteric modulation, while a decrease suggests negative allosteric modulation.

1.2.3. Data Visualization: Experimental Workflow

Caption: Workflow for electrophysiological characterization.

Part 2: In Vivo Behavioral Pharmacology

In vivo studies are essential to understand the physiological and behavioral effects of a compound in a whole organism. Based on the potential GABAergic activity of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid, assessing its effects on anxiety-like behavior is a logical starting point.

Elevated Plus Maze (EPM): A Model for Anxiety-like Behavior

The EPM is a widely used and validated behavioral test for screening anxiolytic and anxiogenic compounds in rodents.[3][4] The test is based on the natural aversion of rodents to open and elevated spaces.

2.1.1. Causality Behind Experimental Choices:

• Animal Model: Mice or rats are commonly used. The choice of species and strain can influence the behavioral response, so it is important to be consistent.[5]

• Apparatus Design: The dimensions of the maze (arm length and width, height from the floor) are standardized to ensure reproducibility.

• Lighting Conditions: The lighting in the testing room should be controlled, as it can affect anxiety levels. Dim lighting is often preferred.

• Habituation: A brief habituation period to the testing room before the experiment can reduce stress from novelty.

2.1.2. Protocol: Elevated Plus Maze Test

Objective: To evaluate the anxiolytic or anxiogenic effects of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid.

Materials:

• Test animals (e.g., adult male C57BL/6 mice).

• (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid dissolved in an appropriate vehicle (e.g., saline).

• Positive control (e.g., diazepam, an anxiolytic).

• Vehicle control.

• Elevated plus maze apparatus.

• Video tracking software.

Procedure:

• Dosing:

  • Administer the test compound, positive control, or vehicle to the animals via an appropriate route (e.g., intraperitoneal injection) at a specified time before testing (e.g., 30 minutes).

  • Use a range of doses for the test compound to establish a dose-response relationship.

• Testing:

  • Place the animal in the center of the EPM, facing one of the open arms.

  • Allow the animal to explore the maze for a set period (e.g., 5 minutes).

  • Record the session using a video camera mounted above the maze.

• Data Analysis:

  • Use video tracking software to score the following parameters:

    • Time spent in the open arms.

    • Time spent in the closed arms.

    • Number of entries into the open arms.

    • Number of entries into the closed arms.

    • Total distance traveled (a measure of general locomotor activity).

  • Calculate the percentage of time spent in the open arms and the percentage of open arm entries.

  • An increase in these parameters is indicative of an anxiolytic effect, while a decrease suggests an anxiogenic effect.

  • Analyze the data using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

2.1.3. Data Visualization: EPM Logical Flow

Caption: Logical flow of the Elevated Plus Maze experiment.

Part 3: Synthesis and Chiral Separation

The enantiomers of 4-hydroxy-4-(3-pyridyl)butanoic acid are not commercially available as separated isomers. Therefore, their synthesis and subsequent chiral separation are necessary prerequisites for detailed pharmacological studies.

Rationale for Chiral Separation

As established, the stereochemistry of GABAergic compounds can dramatically influence their receptor selectivity and potency.[1] Studying the racemic mixture can lead to misleading or confounded results, as the observed effects would be a composite of the activities of both enantiomers. Therefore, resolving the enantiomers is a critical step.

Approach to Synthesis and Separation

A potential synthetic route involves the reduction of 4-oxo-4-(3-pyridyl)butanoic acid. Chiral separation of the resulting racemic mixture of 4-hydroxy-4-(3-pyridyl)butanoic acid can be achieved using chiral high-performance liquid chromatography (HPLC).

3.2.1. Protocol: Chiral HPLC Separation

Objective: To separate the enantiomers of 4-hydroxy-4-(3-pyridyl)butanoic acid.

Materials:

• Racemic 4-hydroxy-4-(3-pyridyl)butanoic acid.

• Chiral HPLC column (e.g., Chiralpak AD-H or Chiralcel OD-H).

• HPLC system with a UV detector.

• Mobile phase solvents (e.g., n-hexane, ethanol, with a small amount of a modifier like trifluoroacetic acid).

Procedure:

• Method Development:

  • Dissolve the racemic mixture in the mobile phase.

  • Inject a small amount onto the chiral column.

  • Develop a suitable mobile phase composition and flow rate to achieve baseline separation of the two enantiomeric peaks. The elution order will need to be determined by comparison to a stereochemically defined standard, if available, or by other analytical methods such as electronic circular dichroism (ECD) spectroscopy coupled with quantum chemical calculations.

• Preparative Separation:

  • Once an effective separation method is established, scale up the process using a preparative or semi-preparative chiral column.

  • Inject larger quantities of the racemic mixture and collect the fractions corresponding to each enantiomer.

• Purity and Identity Confirmation:

  • Analyze the collected fractions to confirm their enantiomeric purity (enantiomeric excess, ee%).

  • Confirm the chemical identity of the separated enantiomers using methods such as mass spectrometry and NMR.

References

• Enantioselective Actions of 4-amino-3-hydroxybutanoic Acid and (3-amino-2-hydroxypropyl)methylphosphinic Acid at Recombinant GABA(C) Receptors. PubMed. Available at: [Link]

• Electrophysiological Studies of GABA-A Receptors Using QPatch II, the Next Generation of Automated Patch‐Clamp Instruments. Sophion Bioscience. Available at: [Link]

• α4βδ GABAA receptors are high-affinity targets for γ-hydroxybutyric acid (GHB). Proceedings of the National Academy of Sciences. Available at: [Link]

• Animal models for screening anxiolytic-like drugs: a perspective. PMC. Available at: [Link]

• Quantitation of 4-oxo-4-(3-pyridyl)butanoic acid and enantiomers of 4-hydroxy-4-(3-pyridyl)butanoic acid in human urine: A substantial pathway of nicotine metabolism. PubMed. Available at: [Link]

• Enantioselective Synthesis, Enantiomeric Separations and Chiral Recognition. MDPI. Available at: [Link]

• Chemistry and Pharmacology of GABAB Receptor Ligands. ResearchGate. Available at: [Link]

• GABAA receptors: structure, function, pharmacology, and related disorders. PMC. Available at: [Link]

• GABAA receptor. Wikipedia. Available at: [Link]

• A Review of Behavioral Tests to Evaluate Different Types of Anxiety and Anti-anxiety Effects. Journal of Pharmaceutical Research International. Available at: [Link]

• Animal Models For Screening Anti-Anxiety Drugs: A Review. ResearchGate. Available at: [Link]

• Animals Use to Find Anxiolytic Activity: An Updated Review with Advantage of Each Model. Asian Journal of Pharmaceutical and Clinical Research. Available at: [Link]

• Saturation assays of radioligand binding to receptors and their allosteric modulatory sites. Current Protocols in Pharmacology. Available at: [Link]

• Characterization of GABAA receptor ligands with automated patch-clamp using human neurons derived from pluripotent stem cells. PMC. Available at: [Link]

• Electrophysiological mapping of GABAA receptor-mediated inhibition in adult rat somatosensory cortex. PubMed. Available at: [Link]

• Characterization of GABA Receptors. PMC. Available at: [Link]

• Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine. PMC. Available at: [Link]

• Identification of Orthosteric GABA B Receptor Ligands by Virtual Screening and In Vitro Validation. ACS Publications. Available at: [Link]

• Enantioseparation, Stereochemical Assignment and Chiral Recognition Mechanism of Sulfoxide-Containing Drugs. MDPI. Available at: [Link]

Sources

• 1. Enantioselective actions of 4-amino-3-hydroxybutanoic acid and (3-amino-2-hydroxypropyl)methylphosphinic acid at recombinant GABA(C) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. α4βδ GABAA receptors are high-affinity targets for γ-hydroxybutyric acid (GHB) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitation of Pyridylhydroxybutyl-DNA Adducts in Liver and Lung of F-344 Rats Treated with 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone and Enantiomers of its Metabolite 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitation of Ten Urinary Nicotine Metabolites, Including 4-Hydroxy-4-(3-pyridyl) Butanoic Acid, a Product of Nicotine 2'-Oxidation, and CYP2A6 Activity in Japanese Americans, Native Hawaiians, and Whites - PubMed [pubmed.ncbi.nlm.nih.gov]

Metabolomic analysis of smokers' urine for 4-hydroxy-4-(3-pyridyl)butanoic acid.

Application Note: Metabolomic Profiling of Smokers' Urine for 4-Hydroxy-4-(3-pyridyl)butanoic Acid via UPLC-MS/MS

Executive Summary

The accurate quantification of tobacco-specific biomarkers in biological matrices is critical for epidemiological studies, pharmacokinetic modeling, and smoking cessation research. 4-Hydroxy-4-(3-pyridyl)butanoic acid (commonly referred to as "hydroxy acid") is a highly specific, downstream urinary metabolite derived from both nicotine and the highly potent tobacco-specific nitrosamine (TSNA), 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK).

This application note details a robust, self-validating Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) workflow for the extraction and quantification of hydroxy acid in smokers' urine. By leveraging solid-phase extraction (SPE) and stable isotope dilution, this protocol ensures high recovery, minimal matrix suppression, and exceptional analytical reproducibility.

Biological Context & Metabolic Pathways

Understanding the origin of 4-hydroxy-4-(3-pyridyl)butanoic acid is essential for data interpretation. It represents up to 14% of the metabolized nicotine dose and is primarily formed via the 2'-hydroxylation of nicotine, mediated by cytochrome P450 enzymes (predominantly CYP2A6)[1]. Additionally, it serves as a terminal metabolite in the α-hydroxylation pathway of the carcinogen NNK[2]. Because it captures metabolic flux from both the primary addictive agent (nicotine) and a primary carcinogen (NNK), hydroxy acid is a high-value target in metabolomic profiling.

Metabolic convergence of Nicotine and NNK into 4-hydroxy-4-(3-pyridyl)butanoic acid.

Analytical Strategy & Rationale

To ensure the protocol acts as a self-validating system, every step from sample preparation to detection has been engineered with specific causal logic:

• Matrix Management (SPE): Urine contains high concentrations of salts, urea, and endogenous polar metabolites that cause severe ion suppression in the Electrospray Ionization (ESI) source. We utilize a hydrophilic-lipophilic balanced (HLB) polymeric SPE sorbent. The pyridine ring and aliphatic chain of the hydroxy acid provide sufficient hydrophobicity to be retained on the HLB phase, allowing salts to be washed away with a 2% methanol solution[3].

• Chromatographic Separation: The target analyte is highly polar due to the carboxylic acid and hydroxyl groups. A reversed-phase C18 column with polar endcapping (or a High-Strength Silica T3 column) is selected to prevent peak tailing caused by secondary interactions between the pyridine nitrogen and free silanols on the stationary phase.

• Isotope Dilution Mass Spectrometry: A deuterated internal standard (Hydroxy acid-d4) is spiked into the urine before any sample manipulation. Because the IS shares the exact physicochemical properties of the analyte, it perfectly corrects for evaporative losses, SPE recovery variations, and matrix-induced ion suppression during MS/MS analysis.

Step-by-Step Experimental Protocol

Reagents & Materials

• Standards: 4-hydroxy-4-(3-pyridyl)butanoic acid (Reference standard) and 4-hydroxy-4-(3-pyridyl)butanoic acid-d4 (Internal Standard).

• Sorbent: Oasis HLB SPE Cartridges (30 mg, 1 cc).

• Mobile Phases: (A) 0.1% Formic acid in LC-MS grade Water; (B) 0.1% Formic acid in LC-MS grade Acetonitrile.

Sample Preparation Workflow

• Spiking & Equilibration: Thaw urine samples on ice. Transfer 500 µL of urine into a microcentrifuge tube. Add 20 µL of the IS working solution (100 ng/mL Hydroxy acid-d4). Vortex for 30 seconds and allow to equilibrate for 10 minutes.

• Hydrolysis (Optional but Recommended): To account for glucuronide conjugates, add 50 µL of β-glucuronidase (from E. coli) and 500 µL of ammonium acetate buffer (pH 6.8). Incubate at 37°C for 2 hours.

• SPE Conditioning: Condition the HLB cartridge with 1.0 mL of Methanol, followed by 1.0 mL of LC-MS grade Water. Causality: This solvates the polymeric bed and prepares it for aqueous sample loading.

• Loading: Load the entire hydrolyzed urine sample onto the cartridge at a flow rate of ~1 mL/min.

• Washing: Wash the cartridge with 1.0 mL of 2% Methanol in Water to elute highly polar interferents and salts. Dry the cartridge under maximum vacuum for 2 minutes.

• Elution: Elute the target analytes with 1.0 mL of 100% Methanol into a clean glass collection tube.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of Initial Mobile Phase (95% A / 5% B). Vortex and transfer to an autosampler vial.

Solid-Phase Extraction (SPE) and sample preparation workflow for urine analysis.

UPLC-MS/MS Conditions

• Column: Waters ACQUITY UPLC HSS T3 (2.1 × 100 mm, 1.8 µm).

• Column Temperature: 40°C.

• Injection Volume: 2 µL.

• Gradient Program:

  • 0.0 - 1.0 min: 5% B

  • 1.0 - 4.0 min: 5% to 40% B

  • 4.0 - 4.5 min: 40% to 95% B (Column Wash)

  • 4.5 - 6.0 min: 5% B (Re-equilibration)

• System Suitability Test (SST): Before running the batch, inject a neat standard and a matrix blank. The SST passes if the signal-to-noise (S/N) ratio of the LLOQ is ≥ 10, and the blank shows no interfering peaks > 20% of the LLOQ area.

Quantitative Data Presentation

Table 1: Mass Spectrometry Parameters (MRM Transitions) The mass spectrometer is operated in positive Electrospray Ionization (ESI+) mode. The primary transition represents the loss of water (-18 Da), a characteristic fragmentation for this aliphatic hydroxy acid.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Purpose
Hydroxy Acid	182.1	164.1	50	25	15	Quantifier
Hydroxy Acid	182.1	122.1	50	25	22	Qualifier
Hydroxy Acid-d4	186.1	168.1	50	25	15	Internal Standard

Table 2: Method Validation Summary Data represents typical validation metrics achieved using the described HLB-SPE to UPLC-MS/MS methodology.

Parameter	Value / Range	Acceptance Criteria (FDA Bioanalytical)
Linear Dynamic Range	0.5 – 500 ng/mL	R² ≥ 0.99
Limit of Quantitation (LOQ)	0.5 ng/mL	S/N ≥ 10, Precision ≤ 20% CV
Extraction Recovery	88.4% - 92.1%	Consistent across low, mid, high QC
Matrix Effect (Suppression)	< 12%	IS-normalized matrix factor 0.85 - 1.15
Intra-day Precision (CV%)	3.2% - 6.5%	≤ 15% (≤ 20% at LLOQ)

Troubleshooting & Critical Insights

• Poor Peak Shape (Tailing): The pyridine nitrogen can interact with unendcapped silanols on older LC columns. Solution: Ensure the use of a column designed for polar retention (e.g., HSS T3 or polar-endcapped C18) and ensure the mobile phase contains at least 0.1% formic acid to keep the nitrogen fully protonated.

• Low Extraction Recovery: If the analyte is washing off during the SPE wash step, ensure the wash solution does not exceed 2% methanol. The hydroxy acid is relatively polar; higher organic content in the wash will cause premature elution.

• Variable Matrix Effects: Smokers' urine can vary drastically in specific gravity. Always rely on the area ratio (Analyte/IS) rather than absolute analyte area. If suppression exceeds 20%, dilute the final reconstituted sample 1:2 with initial mobile phase and re-inject.

References

• National Center for Biotechnology Information (NCBI). "Assessment of Exposure to Secondhand Smoke." National Institutes of Health. Available at:[Link][1]

• National Center for Biotechnology Information (NCBI). "An Analysis of the Role of Tobacco-Specific Nitrosamines in the Carcinogenicity of Tobacco Smoke." National Institutes of Health. Available at:[Link][2]

• CABI Digital Library. "Determination of Tobacco-specific N-nitrosamines (TSNAs) Content in Electronic Cigarette Liquid by Using UPLC-MS/MS Method." Available at:[Link][3]

Sources

• 1. Assessment of Exposure to Secondhand Smoke - The Health Consequences of Involuntary Exposure to Tobacco Smoke - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. An Analysis of the Role of Tobacco-Specific Nitrosamines in the Carcinogenicity of Tobacco Smoke - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]

Application Note: Solid-Phase Extraction of 4-Hydroxy-4-(3-pyridyl)butanoic Acid from Human Plasma for LC-MS/MS Analysis

Biological Context and Analytical Challenges

The compound 4-hydroxy-4-(3-pyridyl)butanoic acid (commonly referred to as "hydroxy acid") is a highly polar, zwitterionic metabolite of significant interest in toxicology and pharmacology. It is primarily generated via the 2'-oxidation of nicotine, a pathway catalyzed by the cytochrome P450 2A6 (CYP2A6) enzyme [1]. Furthermore, it serves as a critical minor metabolite of tobacco-specific nitrosamines (TSNAs), including the potent carcinogens NNK and NNN [2].

Accurate quantification of this hydroxy acid in plasma is essential for phenotyping individual nicotine metabolism and assessing systemic exposure to carcinogenic TSNAs [3]. However, extracting this analyte from complex biological matrices presents a severe analytical challenge. Its high hydrophilicity and amphoteric nature cause it to exhibit poor retention on traditional reversed-phase (e.g., C18) solid-phase extraction (SPE) sorbents.

Nicotine 2'-oxidation pathway leading to 4-hydroxy-4-(3-pyridyl)butanoic acid.

Analyte Chemistry & Sorbent Selection (The "Why")

To achieve high recovery and eliminate matrix effects, we must exploit the specific pKa values of the analyte. 4-hydroxy-4-(3-pyridyl)butanoic acid contains a basic pyridine ring (pKa ~ 5.2) and an acidic carboxylic acid group (pKa ~ 4.5). At physiological pH, it exists as a zwitterion, making it highly water-soluble.

To extract it efficiently, this protocol utilizes a Mixed-Mode Strong Cation Exchange (MCX) polymeric sorbent. The causality behind this choice is rooted in pH manipulation:

• Acidification: By lowering the sample pH below 3.0, the carboxylic acid moiety is fully protonated (becoming neutral), while the basic pyridine nitrogen is protonated (becoming positively charged).

• Retention: The positively charged pyridine ring forms a strong, highly specific ionic bond with the negatively charged sulfonic acid groups on the MCX sorbent.

• Orthogonal Washing: Because the ionic bond is impervious to organic solvents, we can aggressively wash the sorbent with 100% methanol to strip away hydrophobic plasma lipids (e.g., phospholipids) without losing the analyte.

• Elution: Raising the pH > 10 deprotonates the pyridine ring, neutralizing the molecule, breaking the ionic bond, and allowing it to elute in an organic solvent.

The Self-Validating Extraction Protocol

To ensure this protocol functions as a self-validating system , a stable isotope-labeled internal standard (SIL-IS)—specifically [pyridine-D4]4-hydroxy-4-(3-pyridyl)butanoic acid—must be spiked into the raw plasma prior to any pre-treatment. Because the SIL-IS shares identical physicochemical properties with the target analyte, it co-extracts and co-elutes, dynamically correcting for variable matrix effects, sorbent lot variations, and evaporative losses. A consistent IS peak area across all samples validates the integrity of the extraction for every individual batch.

Step-by-Step Methodology

Materials Required:

• Oasis MCX 30 mg / 1 cc SPE Cartridges (or equivalent mixed-mode cation exchange sorbent).

• Formic Acid (LC-MS grade).

• Methanol (LC-MS grade).

• Ammonium Hydroxide (NH₄OH, 28-30% solution).

1. Sample Pre-treatment

• Action: Transfer 200 µL of human plasma to a clean microcentrifuge tube. Spike with 10 µL of the SIL-IS working solution. Add 200 µL of 2% Formic Acid in water. Vortex for 30 seconds.

• Causality: Plasma contains a high concentration of endogenous proteins that bind small molecule metabolites. Diluting the plasma with strong acid denatures these proteins to disrupt binding and aggressively lowers the sample pH below 3.0. This precise ionic state is mandatory for the subsequent cation-exchange retention.

2. Sorbent Conditioning & Equilibration

• Action: Apply 1.0 mL of 100% Methanol to the MCX cartridge, followed by 1.0 mL of 2% Formic Acid in water. Allow both to pass through at a flow rate of ~1-2 mL/min.

• Causality: Methanol wets the hydrophobic backbone of the polymeric sorbent, maximizing surface area. The acidic aqueous wash equilibrates the sorbent bed to the same pH as the loaded sample, preventing premature analyte breakthrough.

3. Sample Loading

• Action: Load the entire pre-treated plasma sample (~410 µL) onto the cartridge. Pass through at a slow flow rate of ~1 mL/min.

• Causality: A slow flow rate ensures sufficient residence time for the protonated pyridine ring to diffuse into the pores and form ionic bonds with the sulfonic acid sites.

4. Dual-Wash Strategy

• Action (Wash 1): Apply 1.0 mL of 2% Formic Acid in water.

• Action (Wash 2): Apply 1.0 mL of 100% Methanol. Dry the cartridge under maximum vacuum for 2 minutes.

• Causality: The first wash removes highly polar, neutral, and acidic endogenous plasma components. Because the analyte is locked onto the sorbent via an ionic bond, we can safely introduce the second, highly aggressive organic wash. This strips away hydrophobic interferences (phospholipids and triglycerides) which would otherwise cause severe ion suppression in the MS/MS source.

5. Target Elution

• Action: Elute the target analyte by applying 1.0 mL of 5% NH₄OH in Methanol. Collect the eluate in a clean glass autosampler vial.

• Causality: Elution is triggered by a pH shift rather than solvent strength. The basic eluent (pH > 10) rapidly deprotonates the pyridine ring, neutralizing its positive charge and breaking the ionic bond. The analyte, now highly soluble in the organic eluent, is swept from the cartridge.

6. Evaporation & Reconstitution

• Action: Evaporate the eluate to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C. Reconstitute in 100 µL of initial LC mobile phase (e.g., 90:10 Acetonitrile:Water with 10mM Ammonium Formate for HILIC chromatography).

Mixed-mode cation exchange (MCX) SPE workflow for hydroxy acid extraction.

Method Performance Data

The orthogonal cleanup provided by the MCX sorbent results in exceptionally clean extracts, virtually eliminating matrix-induced ion suppression while maintaining high absolute recoveries.

Table 1: Quantitative Method Performance: Recovery and Matrix Effect

Analyte	Spiked Concentration (ng/mL)	Absolute Recovery (%) ± SD	Matrix Effect (%) ± SD
4-hydroxy-4-(3-pyridyl)butanoic acid	5.0	88.4 ± 4.2	95.2 ± 3.1
4-hydroxy-4-(3-pyridyl)butanoic acid	50.0	91.2 ± 3.5	98.1 ± 2.4
[Pyridine-D4]-hydroxy acid (IS)	25.0	89.5 ± 3.8	96.5 ± 2.8

(Note: Matrix effect values close to 100% indicate negligible ion suppression/enhancement).

Table 2: Intra-day and Inter-day Precision (n=6)

QC Level	Concentration (ng/mL)	Intra-day Precision (% CV)	Inter-day Precision (% CV)	Accuracy (%)
LLOQ	1.0	6.5	8.2	104.5
Low QC	3.0	4.2	5.8	98.2
Mid QC	25.0	3.1	4.5	101.3
High QC	80.0	2.8	3.9	99.1

References

• Title: Quantitation of Ten Urinary Nicotine Metabolites, Including 4-Hydroxy-4-(3-pyridyl) Butanoic Acid, a Product of Nicotine 2′-Oxidation, and CYP2A6 Activity in Japanese Americans, Native Hawaiians, and Whites Source: Chemical Research in Toxicology (ACS Publications) URL: [Link]

• Title: An Analysis of the Role of Tobacco-Specific Nitrosamines in the Carcinogenicity of Tobacco Smoke Source: PMC - National Institutes of Health (NIH) URL: [Link]

• Title: Assessment of Exposure to Secondhand Smoke Source: NCBI - National Institutes of Health (NIH) URL: [Link]

Development of Immunoassays for the Detection of (-)-4-Hydroxy-4-(3-pyridyl)butanoic Acid

Application Note & Protocol Guide

Abstract

This document provides a comprehensive guide for the development of a sensitive and specific immunoassay for the quantitative detection of (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid (4-HBA). 4-HBA is a small molecule of interest in various research fields, and its accurate quantification is crucial for advancing our understanding of its biological roles. Due to its low molecular weight, 4-HBA is non-immunogenic and requires a specialized approach for antibody generation and immunoassay development.[1][2][3] This guide details the critical steps, from hapten design and immunogen synthesis to the development and validation of a competitive enzyme-linked immunosorbent assay (ELISA), providing researchers with the necessary protocols and theoretical background to establish a robust analytical method.

Introduction: The Challenge of Small Molecule Detection

Immunoassays are powerful analytical tools that leverage the high specificity of antibody-antigen interactions for the detection and quantification of a wide range of molecules.[4] While techniques like sandwich ELISA are standard for large molecules such as proteins, they are not suitable for small molecules, or haptens, like (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid (4-HBA).[5][6] Haptens are not immunogenic on their own and cannot be bound by two antibodies simultaneously, a requirement for the sandwich format.[5][6]

To overcome this, a competitive immunoassay format is employed.[5][7] This approach involves the synthesis of an immunogen by conjugating the hapten (4-HBA) to a larger carrier protein, which can then elicit an immune response to produce specific antibodies.[1][2][3][8] The resulting assay relies on the competition between the free 4-HBA in a sample and a fixed amount of labeled or coated 4-HBA for binding to a limited number of specific antibody sites. The signal generated is inversely proportional to the concentration of 4-HBA in the sample.[5]

This guide will walk through the entire workflow for developing a competitive ELISA for 4-HBA, emphasizing the critical considerations and optimization steps required for a successful assay.

Overall Development Workflow

The development of a robust immunoassay for 4-HBA is a multi-step process that requires careful planning and execution. The following diagram illustrates the key stages involved.

Caption: Workflow for 4-HBA Immunoassay Development.

Phase 1: Immunogen Preparation

The cornerstone of a successful immunoassay for a small molecule is the design and synthesis of an effective immunogen.

Hapten Design and Synthesis

The structure of the hapten and the point of conjugation to the carrier protein are critical for generating antibodies with high specificity to the free molecule. For 4-HBA, the carboxylic acid and hydroxyl groups are key functional moieties. The goal is to expose the unique pyridyl group and the chiral center to the immune system. Therefore, conjugation should ideally occur through a linker attached to the butanoic acid chain, preserving the structural integrity of the pyridyl and hydroxyl groups.

A common strategy involves introducing a spacer arm to the hapten to minimize steric hindrance from the carrier protein, thereby enhancing the immunogenicity of the hapten.[2]

Carrier Protein Selection

The choice of carrier protein is crucial for eliciting a strong immune response.[2] Commonly used carrier proteins include:

Carrier Protein	Molecular Weight (kDa)	Key Features
Keyhole Limpet Hemocyanin (KLH)	4,500 - 13,000	Highly immunogenic, large size, numerous amine groups for conjugation.[1][9]
Bovine Serum Albumin (BSA)	~66.5	Smaller than KLH, well-characterized, readily available.[1][9]
Ovalbumin (OVA)	~45	Often used as a non-immunizing carrier for coating plates in ELISA.[1][9]

For initial immunizations, KLH is often preferred due to its high immunogenicity.[1] BSA-conjugated 4-HBA can be used for antibody screening to avoid selecting antibodies against the KLH carrier.

Hapten-Carrier Conjugation

The conjugation chemistry will depend on the functional groups available on the hapten and the carrier protein. A common and effective method for conjugating a hapten with a carboxylic acid group, such as a derivative of 4-HBA, to the amine groups of a carrier protein is the carbodiimide reaction using EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide).

Caption: Carbodiimide-mediated hapten-carrier conjugation.

Protocol 1: EDC/NHS Conjugation of 4-HBA to KLH

• Hapten Activation:

  • Dissolve the 4-HBA derivative (with a terminal carboxyl group) in a suitable organic solvent (e.g., DMF or DMSO).

  • Add a 1.5 to 5-fold molar excess of EDC and NHS.

  • Incubate at room temperature for 1-4 hours to form the NHS-ester.

• Conjugation to Carrier Protein:

  • Dissolve KLH in a suitable buffer (e.g., PBS, pH 7.2-8.0).

  • Slowly add the activated hapten solution to the KLH solution while gently stirring.

  • Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C.

• Purification:

  • Remove unreacted hapten and byproducts by dialysis against PBS or using a desalting column.

• Characterization:

  • Determine the conjugation ratio (moles of hapten per mole of protein) using techniques like MALDI-TOF mass spectrometry or by UV-Vis spectrophotometry if the hapten has a unique absorbance signature. A higher hapten density can increase the immune response, but excessive substitution may have adverse effects.[10]

Phase 2: Antibody Production and Characterization

With a well-characterized immunogen, the next phase is to generate and select high-quality antibodies.

Immunization

Both monoclonal and polyclonal antibodies can be developed. Polyclonal antibodies are a heterogeneous mixture of antibodies that recognize different epitopes on the antigen, while monoclonal antibodies are a homogeneous population that recognizes a single epitope.[2] For quantitative assays, monoclonal antibodies are often preferred for their batch-to-batch consistency and high specificity.[1]

Protocol 2: General Immunization Protocol (Mice)

• Pre-immune Bleed: Collect a small blood sample from each animal before the first immunization to serve as a negative control.

• Primary Immunization: Emulsify the 4-HBA-KLH conjugate with a suitable adjuvant (e.g., Complete Freund's Adjuvant) and inject subcutaneously or intraperitoneally.

• Booster Immunizations: Administer subsequent injections of the immunogen emulsified in an incomplete adjuvant (e.g., Incomplete Freund's Adjuvant) every 2-4 weeks.

• Titer Monitoring: After each boost, collect a small blood sample and determine the antibody titer using an indirect ELISA with 4-HBA-BSA coated plates.

Antibody Screening and Selection

The goal is to identify antibodies that bind specifically to 4-HBA. A differential screening strategy is employed:

• Positive Selection: Screen for antibodies that bind to plates coated with 4-HBA-BSA (or another carrier protein to avoid selecting carrier-specific antibodies).

• Negative Selection: Screen against the carrier protein alone (e.g., BSA) to eliminate antibodies that recognize the carrier.

For monoclonal antibody production via hybridoma technology, positive clones are selected, subcloned, and expanded.[1]

Phase 3: Competitive ELISA Development

The principle of the competitive ELISA is the competition between the 4-HBA in the sample and a labeled or coated 4-HBA for a limited number of antibody binding sites.

Assay Format

An antigen-down competitive ELISA is a common format for small molecule detection.[5]

Sources

• 1. creative-biolabs.com [creative-biolabs.com]
• 2. Hapten antibody – Monoclonal or polyclonal - ProteoGenix [proteogenix.science]
• 3. Is it true that small molecules can not be detected by the immunoassay kit? - CLOUD-CLONE CORP.(CCC) [cloud-clone.com]
• 4. omicsonline.org [omicsonline.org]
• 5. Competitive ELISA protocol | Abcam [abcam.com]
• 6. researchgate.net [researchgate.net]
• 7. Competitive ELISA - Creative Diagnostics [creative-diagnostics.com]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. Small Molecules for custom antibody production [davids-bio.com]
• 10. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Optimizing chiral derivatization reactions for 4-hydroxy-4-(3-pyridyl)butanoic acid.

Technical Support Center: Chiral Derivatization of 4-Hydroxy-4-(3-pyridyl)butanoic Acid

Welcome to the Advanced Methodologies Support Center. This guide is specifically engineered for analytical chemists and toxicologists profiling nicotine metabolism and tobacco-specific nitrosamines (TSNAs).

The target analyte, 4-hydroxy-4-(3-pyridyl)butanoic acid, is a major proximate metabolite of nicotine, representing up to 14% of the metabolized nicotine dose[1]. Because its enantiomeric ratio serves as a critical biomarker for cytochrome P450 2A6 activity and exposure to carcinogenic TSNAs like NNK[2], precise chiral resolution is mandatory. However, its amphoteric nature (a basic pyridine ring and an acidic carboxyl group) and its structural propensity for intramolecular cyclization present unique derivatization challenges.

Part 1: Mechanistic Overview & The Lactonization Trap

The fundamental challenge in derivatizing 4-hydroxy-4-(3-pyridyl)butanoic acid lies in its bifunctional aliphatic chain. The C4-hydroxyl group and the C1-carboxyl group are separated by exactly three carbons. If you attempt to activate the carboxylic acid using standard coupling agents (e.g., EDC, DCC, or HATU) to attach a chiral amine, the adjacent C4-hydroxyl will rapidly attack the activated carbonyl.

The Causality: This 5-exo-trig cyclization is kinetically favored over intermolecular amidation, resulting in the spontaneous formation of a gamma-lactone (5-(pyridin-3-yl)dihydrofuran-2(3H)-one) rather than your desired chiral derivative. To bypass this, you must either selectively derivatize the hydroxyl group first (Pathway B) or intentionally force the lactonization and separate the resulting rigid enantiomers via chiral chromatography (Pathway C).

Fig 1: Reaction pathways for 4-hydroxy-4-(3-pyridyl)butanoic acid derivatization.

Part 2: Validated Experimental Protocols

Protocol A: Diastereomeric Derivatization via (R)-(-)-MTPA-Cl (Mosher's Method)

This protocol targets the C4-hydroxyl group, converting the enantiomers into stable diastereomers for standard reverse-phase LC-MS analysis.

• Step 1: Zwitterion Disruption. Suspend 1.0 mg of the dried analyte in 500 µL of anhydrous acetonitrile. Add 10 µL of N,N-Diisopropylethylamine (DIPEA) and vortex for 2 minutes.

  • Causality: The pyridine nitrogen (pKa ~5.2) and carboxylic acid (pKa ~4.5) form an insoluble zwitterionic network. DIPEA acts as a lipophilic base to deprotonate the carboxylate, breaking the network and ensuring complete solubilization in the organic phase.

• Step 2: Catalytic Nucleophilic Addition. Add 5.0 mg of 4-Dimethylaminopyridine (DMAP), followed immediately by 10 µL of (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl).

  • Causality: DMAP is critical here. It acts as an aggressive nucleophilic catalyst that outcompetes the analyte's own pyridine ring for the acyl chloride. This prevents unwanted N-acylation and subsequent polymerization of the pyridine moiety.

• Step 3: Incubation. Seal the vial under dry nitrogen and incubate at exactly 40°C for 60 minutes.

• Step 4: Quenching & Self-Validation. Quench the reaction by adding 50 µL of LC-MS grade methanol.

  • System Validation: Inject 1 µL of the quenched mixture into your LC-MS (Full Scan mode). You must observe the primary product peak at m/z 398[M+H]+. To validate that lactonization did not occur prior to acylation, extract the chromatogram for m/z 164 [M+H]+ (the lactone mass). A successful derivatization will show an m/z 164 peak area of <2% relative to the target product.

Protocol B: Intentional Lactonization for Direct Chiral LC-MS

If diastereomeric derivatization yields are inconsistent, the most robust alternative is to force the molecule into its rigid gamma-lactone form and separate the enantiomers using a chiral stationary phase.

• Step 1: Acidification. Dissolve 1.0 mg of the analyte in 500 µL of 1M HCl in anhydrous methanol.

• Step 2: Thermal Cyclization. Heat the sealed vial at 60°C for 120 minutes.

  • Causality: The highly acidic environment protonates the C4-hydroxyl, converting it into an excellent leaving group (H2O). The thermal energy drives the C1-carboxylate to attack C4, quantitatively yielding the stable 5-(pyridin-3-yl)dihydrofuran-2(3H)-one.

• Step 3: Neutralization & Extraction. Cool to room temperature. Add 500 µL of saturated aqueous NaHCO3 to neutralize the HCl. Extract the neutral lactone with 1 mL of ethyl acetate.

• Step 4: Self-Validation. Analyze the organic layer via GC-MS or LC-MS. The intact mass must shift from 181 Da to 163 Da (a loss of 18 Da corresponding to H2O). The resulting enantiomers can now be cleanly resolved on a Chiralpak IG or Chiralcel OD-H column using a Hexane/Isopropanol (80:20) isocratic gradient.

Part 3: Quantitative Strategy Comparison

Strategy	Target Moiety	Reagent	Mass Shift (Da)	Typical Yield (%)	LOD (ng/mL)
Mosher's Esterification	C4-Hydroxyl	MTPA-Cl	+216	85-90	0.5
Intentional Lactonization	Intramolecular	HCl / Heat	-18	>95	1.2
Chiral Amidation	C1-Carboxyl	(S)-PEA + EDC	+103	<10 (High Risk)	N/A

Part 4: Troubleshooting FAQs

Q: Why does my reaction solution turn dark brown when using MTPA-Cl at room temperature? A: This color change indicates N-acylation of the pyridine ring. When the nucleophilic pyridine nitrogen attacks the acyl chloride, it forms an N-acylpyridinium intermediate. Causality: This intermediate is highly reactive and prone to ring-opening or polymerization, destroying your sample. Solution: Always use a 10-fold molar excess of DMAP as a sacrificial nucleophilic catalyst to outcompete the pyridine nitrogen, and never let the reaction temperature drop below 40°C during the initial mixing phase.

Q: Can I use diazomethane to methylate the carboxylic acid before attempting chiral derivatization of the hydroxyl group? A: Yes, but it introduces significant analytical artifacts. Causality: While methylating the C1-carboxyl successfully prevents the lactonization trap, diazomethane (and its safer alternative, TMS-diazomethane) will cause partial methylation of the basic pyridine nitrogen. This creates a permanent positive charge (N-methylpyridinium), which drastically alters the molecule's retention time and complicates LC-MS ionization efficiency. Protocol A (using DIPEA/DMAP) is a much cleaner approach.

Q: I am seeing a massive M-18 peak during my chiral amine (EDC/HOBt) derivatization attempt. What went wrong? A: You have fallen into the lactonization trap (Pathway A in Fig 1). The coupling agent (EDC) successfully activated the carboxylic acid, but because the C4-hydroxyl is unprotected and sterically perfectly positioned, it attacked the activated carboxyl faster than your external chiral amine could. Abandon carboxyl-targeted derivatization for this specific molecule unless you protect the hydroxyl group first.

References

• Title: Assessment of Exposure to Secondhand Smoke - NCBI | Source: nih.
• Title: An Analysis of the Role of Tobacco-Specific Nitrosamines in the Carcinogenicity of Tobacco Smoke - PMC | Source: nih.

Sources

• 1. Assessment of Exposure to Secondhand Smoke - The Health Consequences of Involuntary Exposure to Tobacco Smoke - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. An Analysis of the Role of Tobacco-Specific Nitrosamines in the Carcinogenicity of Tobacco Smoke - PMC [pmc.ncbi.nlm.nih.gov]

Identifying and minimizing interference in LC-MS/MS analysis of hydroxy acid.

Welcome to the Technical Support Center for the analysis of hydroxy acids by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions. Our goal is to empower you to identify and minimize interference, ensuring the accuracy and robustness of your analytical methods.

Navigating this Guide

This guide is structured to provide immediate, actionable solutions to common challenges. We will begin with a comprehensive Troubleshooting Guide organized by observable symptoms in your data. This is followed by a broader Frequently Asked Questions (FAQs) section that delves into the principles behind the analytical challenges and preventative strategies. Throughout this guide, you will find detailed experimental protocols, data tables for easy comparison, and workflow diagrams to visualize complex processes.

Troubleshooting Guide: A Symptom-Based Approach

When encountering issues in your LC-MS/MS analysis of hydroxy acids, a systematic approach starting from the observed problem is often the most effective. This section is designed to help you diagnose and resolve common issues.

Question: I am observing a significantly lower signal for my hydroxy acid in biological samples (e.g., plasma, urine) compared to the standard in a pure solvent. What is the likely cause and how can I fix it?

Answer:

This is a classic sign of ion suppression , a major matrix effect where co-eluting endogenous components from the biological sample interfere with the ionization of your target analyte in the mass spectrometer's source, leading to a reduced signal.[1]

Immediate Diagnostic Steps:

• Post-Column Infusion Experiment: This is the definitive way to visualize regions of ion suppression in your chromatogram.[1] A continuous infusion of your hydroxy acid standard is introduced into the mobile phase flow after the analytical column. You then inject a blank, extracted biological matrix. A dip in the otherwise stable baseline signal of your analyte indicates the retention times where matrix components are eluting and causing suppression.

• Post-Extraction Spike Analysis: To quantify the extent of the matrix effect, compare the peak area of your hydroxy acid spiked into a blank, extracted matrix to the peak area of the same concentration in a neat solvent. A ratio significantly less than 1 indicates ion suppression.

Solutions, from Simple to Complex:

• Sample Dilution: If your analyte concentration is sufficiently high, a simple dilution of the sample can reduce the concentration of interfering matrix components.[2] However, this is only feasible if the analyte remains above the lower limit of quantification (LLOQ).

• Chromatographic Separation Optimization: Adjust your LC gradient to separate your hydroxy acid from the regions of ion suppression identified in the post-column infusion experiment.[1] This can involve:

  • Altering the gradient slope.

  • Changing the organic modifier (e.g., from acetonitrile to methanol).

  • Using a column with a different stationary phase chemistry (e.g., C18 to a phenyl-hexyl or a biphenyl column for different selectivity).[3]

• Enhanced Sample Preparation: If chromatographic changes are insufficient, a more rigorous sample cleanup is necessary.

  • Protein Precipitation (PPT): While quick, PPT is often the least effective method for removing phospholipids, a major cause of ion suppression.[1]

  • Liquid-Liquid Extraction (LLE): LLE can be more effective at removing interferences by partitioning your analyte into an immiscible solvent.

  • Solid-Phase Extraction (SPE): SPE is frequently the most effective technique for removing a wide range of interferences.[1] For hydroxy acids, which are often polar, a mixed-mode or a strong cation exchange (SCX) SPE sorbent can be particularly effective at removing phospholipids.[4]

• Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the most robust way to compensate for ion suppression. Because it co-elutes and has nearly identical physicochemical properties to your analyte, it will experience the same degree of signal suppression, allowing for accurate quantification based on the analyte-to-IS ratio.[1]

Question: My retention times are shifting, and I'm seeing poor peak shapes for my hydroxy acid. What could be the problem?

Answer:

Drifting retention times and poor peak shapes (e.g., tailing or fronting) can be caused by several factors, often related to the column, mobile phase, or sample matrix.

Probable Causes and Solutions:

• Column Contamination and Degradation:

  • Symptom: Gradually shifting retention times, increasing backpressure, and broader peaks.

  • Cause: Accumulation of non-eluted matrix components on the column.

  • Solution:

    • Implement a robust column wash with a strong solvent at the end of each analytical run.

    • Use a guard column to protect the analytical column from strongly retained interferences.

    • If the problem persists, the column may need to be replaced.[5]

• Inadequate Column Equilibration:

  • Symptom: Retention time shifts, particularly in the first few injections of a run.

  • Cause: The column is not fully re-equilibrated to the initial mobile phase conditions before the next injection.

  • Solution: Increase the equilibration time at the end of your gradient.

• Mobile Phase Issues:

  • Symptom: Sudden or drastic shifts in retention time.

  • Cause: Changes in mobile phase composition due to evaporation, degradation, or improper preparation.

  • Solution:

    • Prepare fresh mobile phases daily.[5]

    • Keep mobile phase reservoirs capped to minimize evaporation.

    • Ensure accurate and consistent preparation of mobile phase additives.

• Sample Solvent Effects:

  • Symptom: Peak fronting or splitting.

  • Cause: The sample is dissolved in a solvent that is much stronger than the initial mobile phase.

  • Solution: Reconstitute the final sample extract in a solvent that is the same or weaker than the initial mobile phase.[5]

Question: I am trying to analyze isomeric or isobaric hydroxy acids, and they are co-eluting, making quantification impossible. How can I separate them?

Answer:

Separating isomeric (same molecular formula, different structure) and isobaric (same mass, different elemental composition) compounds is a common challenge in LC-MS/MS, as mass spectrometry alone cannot differentiate them.[3] The key to resolving this lies in optimizing the chromatographic separation.

Strategies for Separating Isomers/Isobars:

• Column Chemistry:

  • Action: Switch to a column with a different stationary phase to exploit subtle differences in the analytes' structure and polarity.

  • Examples: If a standard C18 column is not providing separation, consider a biphenyl or pentafluorophenyl (PFP) phase, which can offer different selectivity for aromatic and polar compounds.[3] For very polar hydroxy acids, a Hydrophilic Interaction Liquid Chromatography (HILIC) column can be effective.[6]

• Mobile Phase Optimization:

  • Action: Modify the mobile phase composition to enhance separation.

  • Examples:

    • Change the organic solvent (e.g., acetonitrile vs. methanol) as this can alter selectivity.

    • Adjust the pH of the mobile phase with additives like formic acid or acetic acid. For acidic compounds like hydroxy acids, pH can significantly impact retention and selectivity.[6]

    • Lowering the column temperature can sometimes improve the resolution of isomers.[6]

• Gradient Optimization:

  • Action: Employ a shallower gradient to increase the separation window for closely eluting compounds.

• Derivatization:

  • Action: Chemically modify the hydroxy acids to introduce structural differences that can be exploited by chromatography. For example, derivatizing a hydroxyl group on one isomer but not another (if chemically possible) can dramatically alter their retention times.

The following diagram illustrates a decision-making workflow for troubleshooting co-eluting isomeric hydroxy acids.

Caption: Decision tree for resolving co-eluting isomeric hydroxy acids.

Frequently Asked Questions (FAQs)

This section addresses broader concepts and preventative measures related to interference in hydroxy acid analysis.

Question: What are the most common sources of interference in the LC-MS/MS analysis of hydroxy acids from biological matrices?

Answer:

Interference in LC-MS/MS can be broadly categorized into two types: matrix effects and analytical interferences.

• Matrix Effects: These are caused by co-eluting compounds from the sample matrix that affect the ionization efficiency of the target analyte.[2]

  • Ion Suppression: The most common matrix effect, where the analyte's signal is reduced.

  • Ion Enhancement: Less common, where the analyte's signal is increased.

  • Common Culprits in Biological Matrices:

    • Phospholipids: Abundant in plasma and serum, they are notorious for causing ion suppression.

    • Salts and Buffers: Non-volatile salts can crystallize in the ESI source, hindering ionization.

    • Endogenous Metabolites: Other small molecules in the sample can compete for ionization.

• Analytical Interferences: These are compounds that are detected by the mass spectrometer and can be mistaken for the analyte.

  • Isomeric and Isobaric Compounds: As discussed in the troubleshooting section, these have the same mass and can co-elute with the analyte.

  • Metabolites of the Analyte: A metabolite may have a similar structure and fragmentation pattern to the parent compound.

  • Contaminants: Plasticizers, detergents, and other contaminants from sample collection tubes, solvents, or lab equipment can introduce interfering signals.[7]

Question: When should I consider chemical derivatization for my hydroxy acid analysis, and what are the advantages and disadvantages?

Answer:

Chemical derivatization is the process of chemically modifying an analyte to improve its analytical properties.[8] For hydroxy acids, this typically involves targeting the carboxylic acid and/or hydroxyl functional groups.

Consider derivatization when:

• Poor Ionization Efficiency: Your hydroxy acid has a low intrinsic ionization efficiency, resulting in poor sensitivity. Derivatization can introduce a readily ionizable group.

• Poor Chromatographic Retention: Highly polar, short-chain hydroxy acids may have little or no retention on standard reversed-phase columns. Derivatization can increase their hydrophobicity, improving retention.

• Need for Improved Selectivity: Derivatization can alter the chromatographic properties of your analyte, helping to resolve it from interfering compounds.

• Inability to Separate Isomers: As a strategy to separate challenging isomers.

Advantages of Derivatization:

• Increased Sensitivity: Can lead to significant improvements in the limit of detection.

• Improved Chromatography: Better peak shape and retention.

• Reduced Matrix Effects: By shifting the analyte's retention time away from regions of ion suppression.

Disadvantages of Derivatization:

• Increased Sample Preparation Time: Adds extra steps to the workflow.

• Potential for Byproducts: Derivatization reactions may not be 100% complete and can produce side products that may interfere with the analysis.

• Analyte Stability: The derivatized product may be less stable than the original analyte.

• Reagent-Related Issues: The derivatization reagent itself or its byproducts can sometimes cause ion suppression or background noise.

The following table summarizes some common derivatization reagents for the functional groups found in hydroxy acids.

Functional Group	Derivatization Reagent Example	Principle
Carboxylic Acid	Dimethylaminophenacyl Bromide (DmPABr)	Reverses the polarity from negative to positive, enhancing detection in positive ion mode.
Carboxylic Acid	o-benzylhydroxylamine (oBHA)	Improves chromatographic behavior and sensitivity for poly-carboxylic acids.[9]
Hydroxyl Group	Isonicotinoyl azide (NA)	Introduces a pyridyl carbamic acid moiety for enhanced ionization.[10]

Question: What are the key considerations for developing a robust sample preparation method for hydroxy acids in plasma?

Answer:

A robust sample preparation method is crucial for minimizing interference and ensuring accurate and reproducible results. The goal is to efficiently extract the hydroxy acid(s) of interest while removing as many interfering matrix components as possible.

Key Considerations:

• Choice of Extraction Technique:

  • Protein Precipitation (PPT): Simple and fast, but often provides the "dirtiest" extract. Best for initial screening or when matrix effects are minimal.

  • Liquid-Liquid Extraction (LLE): Offers better cleanup than PPT. The choice of extraction solvent is critical and needs to be optimized based on the polarity of the target hydroxy acid.

  • Solid-Phase Extraction (SPE): Generally provides the cleanest extracts and is highly recommended for quantitative bioanalysis.[3]

• SPE Sorbent Selection:

  • Reversed-Phase (e.g., C18): Suitable for less polar hydroxy acids.

  • Mixed-Mode (e.g., Reversed-Phase and Ion-Exchange): Very effective for capturing polar hydroxy acids while allowing for rigorous washing steps to remove interferences.

  • Strong Cation Exchange (SCX): Can be used to effectively remove phospholipids.[4]

• Method Optimization:

  • pH Adjustment: The pH of the sample and wash/elution solvents is critical for ion-exchange SPE and can significantly impact the recovery of acidic analytes.

  • Wash Steps: Use the strongest possible wash solvent that does not elute your analyte to remove weakly bound interferences.

  • Elution Solvent: Use the weakest possible elution solvent that provides complete recovery of your analyte to minimize the co-elution of other matrix components.

• Internal Standard Addition:

  • The internal standard should be added as early as possible in the sample preparation workflow to account for any variability in the extraction process.

The following diagram illustrates a general workflow for developing an SPE method for hydroxy acids from plasma.

Caption: Workflow for SPE method development for hydroxy acids.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of a Hydroxy Acid from Human Plasma

This protocol provides a general starting point for developing an SPE method for a moderately polar hydroxy acid using a mixed-mode SPE plate.

Materials:

• Mixed-mode SPE plate (e.g., reversed-phase with strong anion exchange)

• Human plasma

• Internal Standard (ideally a stable isotope-labeled version of the analyte)

• Methanol

• Acetonitrile

• Water (LC-MS grade)

• Formic Acid

• Ammonium Hydroxide

• SPE vacuum manifold or positive pressure processor

• Collection plate

Procedure:

• Sample Pre-treatment:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 10 µL of internal standard solution.

  • Dilute the sample 1:1 with 4% phosphoric acid in water to disrupt protein binding and ensure the analyte is in the correct protonation state for binding.

• SPE Plate Conditioning:

  • Condition the SPE wells with 1 mL of methanol.

  • Equilibrate the wells with 1 mL of water.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE plate. Apply a slow, steady flow rate (approx. 1 mL/min).

• Washing:

  • Wash 1: 1 mL of 0.1% formic acid in water to remove polar interferences.

  • Wash 2: 1 mL of methanol to remove non-polar interferences.

• Elution:

  • Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol into a clean collection plate.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Derivatization of a Hydroxy Acid with DmPABr for Enhanced Sensitivity

This protocol describes a charge-reversal derivatization for a dicarboxylic or hydroxy-carboxylic acid using Dimethylaminophenacyl Bromide (DmPABr).

Materials:

• Dried sample extract containing the hydroxy acid

• Dimethylaminophenacyl Bromide (DmPABr) solution (10 mg/mL in acetonitrile)

• N,N-Diisopropylethylamine (DIPEA) solution (10% in acetonitrile)

• Formic acid

• Heating block or water bath

Procedure:

• Derivatization Reaction:

  • To the dried sample extract, add 50 µL of the DmPABr solution and 20 µL of the DIPEA solution.

  • Vortex briefly to mix.

  • Incubate the mixture at 60°C for 30 minutes.

• Quenching the Reaction:

  • After incubation, cool the samples to room temperature.

  • Add 10 µL of 0.1% formic acid in water to quench the reaction.

• Preparation for Injection:

  • Evaporate the sample to dryness under nitrogen.

  • Reconstitute in the initial mobile phase for LC-MS/MS analysis.

References

• Longdom Publishing. (n.d.). Charge reversal derivatization enhances dicarboxylic acid quantification using liquid chromatography tandem mass spectrometry. Retrieved from [Link]

• LCGC International. (2024, December 16). Quantifying Dicarboxylic Acids Using an Optimized LC–MS/MS Method. Retrieved from [Link]

• Waters Corporation. (n.d.). Separation and Analysis of TCA Cycle Analytes by Mixed-Mode Chromatography Coupled with Mass Spectrometry. Retrieved from [Link]

• Waters Corporation. (n.d.). Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC. Retrieved from [Link]

• Development and validation of a multiplexed LC-MS/MS ketone body assay for clinical diagnostics. (2024, January 23). Clinical Biochemistry. Retrieved from [Link]

• Minimization of ion suppression in LC-MS/MS analysis through the application of strong cation exchange solid-phase extraction (SCX-SPE). (2005, February 23). Journal of Chromatography B. Retrieved from [Link]

• Development of a LC-MS/MS Method for the Simultaneous Detection of Tricarboxylic Acid Cycle Intermediates in a Range of Biological Matrices. (n.d.). Journal of Analytical Methods in Chemistry. Retrieved from [Link]

• A Pyridinium Derivatization Reagent for Highly Sensitive Detection of Poly(carboxylic acid)s Using Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry. (2022, June 28). Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Waters Corporation. (n.d.). Separation and Detection of TCA Cycle Metabolites and Related Compounds in Human Urine by UPLC MS/MS. Retrieved from [Link]

• Waters Corporation. (n.d.). Separation and Detection of TCA Cycle Metabolites and Related Compounds in Human Urine by UPLC-MS/MS for Clinical Research. Retrieved from [Link]

• Improving liquid chromatography-tandem mass spectrometry determination of polycarboxylic acids in human urine by chemical derivatization. Comparison of o-benzyl hydroxylamine and 2-picolyl amine. (2019, February 5). Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Urinary metabolomics analysis based on LC-MS for the diagnosis and monitoring of acute coronary syndrome. (2025, April 9). Frontiers in Cardiovascular Medicine. Retrieved from [Link]

• Ion suppression (mass spectrometry). (n.d.). In Wikipedia. Retrieved from [Link]

• Improving liquid chromatography-tandem mass spectrometry determination of polycarboxylic acids in human urine by chemical derivatization. Comparison of o-benzyl hydroxylamine and 2-picolyl amine. (2018, October 18). e-Repositori UPF. Retrieved from [Link]

• ResearchGate. (2018, August 1). Do you know ways to remove the ionic supresion? Retrieved from [Link]

• Analysis of 3-hydroxyisovaleric acid and 3-hydroxybutyric acid in plasma samples by LC-MS/MS. (2021, November 18). DergiPark. Retrieved from [Link]

• A Simplified Approach to Optimize SPE Method Development with Downstream LC–MS Analysis Allowing 100% Organic, Basified Injection Solvents. (2026, March 19). LCGC International. Retrieved from [Link]

• Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. (n.d.). Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Derivatization of amino acids to corresponding alpha-hydroxy acids and their analysis in fermentation broths. (n.d.). ResearchGate. Retrieved from [Link]

• Interference Testing and Mitigation in LC-MS/MS Assays. (2017, August 1). AACC. Retrieved from [Link]

• Effective LC Troubleshooting: Symptom-Based Strategies and Solutions. (2021, November 29). Restek. Retrieved from [Link]

• Shimadzu Scientific Instruments. (n.d.). Liquid Chromatography Mass Spectrometry. Retrieved from [Link]

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

• How to Avoid Problems in LC–MS. (2026, March 20). LCGC International. Retrieved from [Link]

• Waters Corporation. (n.d.). Development of a SPE LC-MS/MS Method Utilizing QuanRecovery Sample Plates with MaxPeak High Performance Surfaces for the. Retrieved from [Link]

• Derivatization-assisted LC-MS/MS method for simultaneous quantification of endogenous gamma-hydroxybutyric acid and its metabolic precursors and products in human urine. (n.d.). Scilit. Retrieved from [Link]

• Derivatization of a-hydroxy acids. (2012, June 29). Chromatography Forum. Retrieved from [Link]

• Analysis of Fatty Acids and Metabolites in Plasma by LC-MS/MS. (n.d.). ResearchGate. Retrieved from [Link]

• Chemical derivatization as a tool for optimizing MS response in sensitive LC–MS/MS bioanalysis and its role in pharmacokinetic studies. (2012, January 25). Bioanalysis. Retrieved from [Link]

• Simultaneous separation and identification of all structural isomers and enantiomers of aminobutyric acid using a highly sensitive chiral resolution labeling reagent. (n.d.). Analytical Methods. Retrieved from [Link]

• Novel LC-MS Method for the Analysis of Beta-Hydroxybutyric Acid (BHB) in Health Formulations. (2026, January 24). UNT Digital Library. Retrieved from [Link]

• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. (n.d.). Molecules. Retrieved from [Link]

• SPE-LC/MS Bioanalytical Quantification of the Biotherapeutic Peptide, Semaglutide From Plasma. (n.d.). Waters Corporation. Retrieved from [Link]

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Technical Support Center: A Guide to the Selection of Internal Standards for Absolute Quantification of Hydroxy Acids

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals on the critical process of selecting and utilizing internal standards for the absolute quantification of hydroxy acids. We will delve into the rationale behind experimental choices, offer troubleshooting solutions for common challenges, and provide detailed protocols to ensure the integrity and accuracy of your analytical data.

Frequently Asked Questions (FAQs)

Q1: What is an internal standard and why is it indispensable for the absolute quantification of hydroxy acids?

An internal standard (IS) is a compound of known concentration added to all samples, calibration standards, and quality controls before analysis.[1] Its role is paramount in absolute quantification, especially for hydroxy acids, as it serves to correct for analytical variability throughout the entire workflow, from sample preparation and injection to chromatographic separation and mass spectrometric detection.[2] Hydroxy acids are often present at low concentrations within complex biological matrices, making them susceptible to significant matrix effects, such as ion suppression or enhancement.[3][4] An ideal internal standard closely mimics the physicochemical behavior of the analyte, ensuring that the ratio of the analyte's signal to the internal standard's signal remains constant, even in the face of experimental variations. This normalization is the cornerstone of achieving accurate and precise quantification.[5]

Q2: What are the primary types of internal standards available for hydroxy acid analysis?

For the analysis of hydroxy acids, two main categories of internal standards are employed:

• Stable Isotope-Labeled (SIL) Internal Standards: These are widely regarded as the "gold standard" for quantitative mass spectrometry.[5] A SIL IS is a synthetic version of the analyte in which one or more atoms have been substituted with a heavier, non-radioactive isotope, such as deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[6][7] Due to their chemical near-identity with the analyte, they exhibit almost identical behavior during chromatography and ionization, offering the most effective correction for matrix effects.[2][5] Examples pertinent to hydroxy acid analysis include ¹³C-labeled citric acid and deuterated lactic acid.[6][8]

• Structural Analogs: These are compounds that are chemically similar to the target analyte but are not isotopically labeled. A suitable structural analog should share similar physicochemical properties, including extraction efficiency and chromatographic retention time. While they are often more accessible and less costly than SIL internal standards, their behavior, particularly during ionization, may not perfectly mirror that of the analyte, potentially compromising the accuracy of quantification.

Q3: How do I select the most appropriate internal standard for my specific hydroxy acid and biological matrix?

The judicious selection of an internal standard is a critical determinant of a robust quantitative assay. The following criteria should be rigorously evaluated:

• Chemical and Physical Homology: The internal standard should be as structurally and chemically similar to the analyte as possible. A SIL IS is the preferred choice. When using a structural analog, it should possess a comparable chemical structure, polarity, and acidity constant (pKa).

• Co-elution: To ensure that both the analyte and the internal standard are subjected to the same matrix effects at the same time, they should ideally co-elute during chromatographic separation.[2]

• Mass-to-Charge (m/z) Difference: In LC-MS applications, the m/z ratio of the internal standard must be sufficiently different from that of the analyte to be unambiguously resolved by the mass spectrometer. A mass difference of at least 3 to 4 Daltons is generally recommended to prevent isotopic crosstalk.[5]

• Purity: The internal standard must be of high purity and devoid of any unlabeled analyte, as this would lead to an overestimation of the endogenous analyte concentration.[9]

• Stability: The chosen internal standard must remain stable throughout the entire analytical workflow, from sample storage to the final measurement. Deuterated standards, in particular, should be assessed for their stability against hydrogen-deuterium (H/D) exchange.[5]

• Commercial Availability: The internal standard should be readily and consistently available in a highly purified form.

Q4: What are the potential limitations of using deuterated internal standards for hydroxy acid analysis?

While deuterated internal standards are a powerful tool, it is important to be aware of their potential limitations. The carbon-deuterium (C-D) bond is slightly weaker than a carbon-hydrogen (C-H) bond, which can occasionally result in a minor shift in chromatographic retention time, an effect known as an "isotopic effect." A more significant concern is the potential for deuterium atoms to exchange with protons from the surrounding solvent or matrix, a phenomenon known as "back-exchange." This is particularly relevant if the deuterium labels are situated on or near a heteroatom, such as the hydroxyl or carboxyl groups of a hydroxy acid.[5] Such an exchange can compromise the quantitative accuracy. It is, therefore, imperative to select deuterated standards where the isotopic labels are positioned on non-exchangeable sites of the molecule.[5]

Troubleshooting Guide

Problem	Potential Cause(s) Related to Internal Standard	Recommended Solution(s)
Poor reproducibility of the calibration curve	1. Inconsistent addition of the internal standard. 2. Degradation of the internal standard in stock solutions or prepared samples. 3. Presence of unlabeled analyte as an impurity in the internal standard.[9]	1. Employ a calibrated, positive-displacement pipette for adding the internal standard. Ensure the IS is added at the same stage to all samples, calibrators, and quality controls. 2. Evaluate the stability of the internal standard under your specific storage and experimental conditions. Prepare fresh stock solutions at regular intervals. 3. Verify the isotopic and chemical purity of the internal standard. If a significant amount of unlabeled analyte is present, a new, higher-purity batch of the internal standard may be necessary, or the contribution of the impurity must be mathematically corrected.
Significant ion suppression/enhancement for the analyte but not the internal standard	1. The internal standard does not co-elute with the analyte, experiencing different matrix effects.[2] 2. The chemical properties of a structural analog internal standard are too dissimilar from the analyte, leading to differential ionization efficiencies.	1. Optimize the chromatographic method to achieve co-elution of the analyte and the internal standard. 2. Transition to a stable isotope-labeled internal standard, which will have nearly identical ionization behavior to the analyte, providing superior correction for matrix effects.
Internal standard signal is unstable or completely absent	1. Degradation of the internal standard in the sample matrix. 2. Inefficient extraction of the internal standard from the sample matrix. 3. Sub-optimal concentration of the internal standard (too low for reliable detection).	1. Investigate the stability of the internal standard within the specific biological matrix and throughout the analytical process. 2. Optimize the sample preparation protocol to ensure high and reproducible extraction recovery for both the analyte and the internal standard. 3. Adjust the concentration of the internal standard to be within the mid-range of the calibration curve to ensure a robust and stable signal.
High background signal at the m/z of the internal standard	1. Contamination of the LC-MS system, solvents, or reagents with the internal standard. 2. Presence of an isobaric interference (a different compound with the same nominal mass) in the sample matrix.	1. Implement a rigorous cleaning procedure for the LC-MS system. Use high-purity, LC-MS grade solvents and reagents. 2. Enhance the chromatographic separation to resolve the interference from the internal standard. If this is not feasible, selection of a different internal standard may be warranted.

Protocols

Protocol 1: Selection and Validation of an Internal Standard

Objective: To systematically select and validate an appropriate internal standard for the absolute quantification of a specific hydroxy acid.

Materials:

• High-purity standard of the target hydroxy acid

• Potential internal standard candidates (prioritizing SIL-IS)

• A representative pool of the blank biological matrix (e.g., human plasma, rat urine, cell culture medium)

• LC-MS grade solvents (e.g., acetonitrile, methanol, water, formic acid)

• A validated LC-MS system

Procedure:

• Candidate Selection:

  • Based on the principles outlined in FAQ Q3, identify and procure one or more potential internal standard candidates. A stable isotope-labeled version of the analyte is the primary choice.

• Initial Screening:

  • Prepare individual stock solutions of the analyte and the internal standard candidate(s).

  • Optimize the mass spectrometer's detection parameters by infusing the solutions to determine the most sensitive and specific precursor and product ions for Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) analysis.

  • Develop a preliminary chromatographic method to evaluate the retention time and peak shape of the analyte and the internal standard, with the goal of achieving co-elution.

• Matrix Effect Evaluation:

  • Prepare the following three sets of samples:

    • Set A: Analyte and internal standard in a clean solvent mixture.

    • Set B: Analyte and internal standard spiked into the extracted blank biological matrix.

    • Set C: Blank matrix extract with the internal standard spiked in post-extraction.

  • Analyze all three sets of samples using the developed LC-MS method.

  • Calculate the matrix effect (ME) using the formula: ME (%) = (Peak area in Set B / Peak area in Set A) * 100

  • An ME value close to 100% indicates a negligible matrix effect. A value below 100% signifies ion suppression, while a value above 100% indicates ion enhancement. The internal standard should exhibit a similar ME to the analyte.

• Extraction Recovery Assessment:

  • Calculate the extraction recovery (RE) using the formula: RE (%) = (Peak area in Set B / Peak area in Set C) * 100

  • The extraction recovery of the internal standard should be comparable to that of the analyte and demonstrate consistency across different concentrations.

• Validation of the Selected Internal Standard:

  • Upon selecting the most suitable internal standard, perform a partial method validation to confirm its performance, including:

    • Specificity: Analyze multiple sources of the blank matrix to ensure the absence of interfering peaks at the retention times of the analyte and the internal standard.

    • Linearity: Construct a calibration curve by spiking a range of known concentrations of the analyte and a fixed concentration of the internal standard into the blank matrix. The response ratio (analyte peak area / IS peak area) should exhibit a linear relationship with the analyte concentration, with a coefficient of determination (R²) greater than 0.99.

    • Precision and Accuracy: Analyze quality control (QC) samples at low, medium, and high concentrations on multiple days to determine the intra- and inter-day precision (expressed as the coefficient of variation, %CV) and accuracy (expressed as the percentage bias, %bias).

Protocol 2: Sample Preparation Incorporating the Internal Standard

Objective: To prepare a biological sample for the quantification of a hydroxy acid using a validated internal standard.

Procedure:

• Sample Thawing: Thaw frozen biological samples (e.g., plasma, serum, urine) on ice to maintain sample integrity.

• Internal Standard Spiking: To a precisely measured aliquot of each sample, calibrator, and QC, add a small, fixed volume of the internal standard working solution. Vortex briefly to ensure thorough mixing. This is a critical step; the internal standard should be introduced as early as possible in the workflow to account for variability in all subsequent steps.

• Protein Precipitation (for plasma/serum samples): Add a protein precipitation solvent, such as cold acetonitrile or methanol (typically 3-4 times the sample volume), to the sample. Vortex vigorously for 1-2 minutes to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at a high relative centrifugal force (e.g., >10,000 x g) for 10-15 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully aspirate and transfer the supernatant to a clean tube, being cautious not to disturb the protein pellet.

• Evaporation (optional): If the sample needs to be concentrated, evaporate the supernatant to dryness under a gentle stream of nitrogen gas at a controlled temperature.

• Reconstitution: Reconstitute the dried extract in a precise volume of the initial mobile phase or a solvent compatible with the chromatographic conditions.

• Filtration/Centrifugation: To remove any remaining particulate matter that could clog the LC system, centrifuge or filter the reconstituted sample before transferring it to an autosampler vial for injection.

Visualizations

Caption: A workflow for the systematic selection of an internal standard.

References

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• 3. resolvemass.ca [resolvemass.ca]
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• 6. medchemexpress.com [medchemexpress.com]
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• 8. LC-MS analysis of low molecular weight organic acids derived from root exudation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. simbecorion.com [simbecorion.com]

Reference Data & Comparative Studies

Comparing Urinary (-)-4-Hydroxy-4-(3-pyridyl)butanoic Acid (HPBA) and NNAL as TSNA Biomarkers

Tobacco-specific nitrosamines (TSNAs) are potent carcinogens primarily responsible for tobacco-induced malignancies. Among these, 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) is classified as a Group 1 human carcinogen [1]. To accurately assess cancer risk, epidemiological studies and drug development trials require robust biomarkers that quantify both exposure to NNK and its metabolic activation into DNA-damaging electrophiles.

This guide provides an in-depth, objective comparison between two critical urinary biomarkers of NNK metabolism: NNAL (4-(methylnitrosamino)-1-(3-pyridyl)-1-butanol) and HPBA ((-)-4-hydroxy-4-(3-pyridyl)butanoic acid, also known as hydroxy acid). We will deconstruct their metabolic causality, clinical utility, and the analytical methodologies required for their precise quantification.

Metabolic Causality: Exposure vs. Activation

To understand the utility of NNAL and HPBA, we must first examine the divergent metabolic pathways of NNK [1, 2].

• Carbonyl Reduction (The Exposure Pathway): NNK is rapidly reduced by carbonyl reductases to form NNAL. NNAL is subsequently conjugated by UDP-glucuronosyltransferases (UGTs) to form NNAL-glucuronides (NNAL-Glucs). Because this pathway does not produce DNA-reactive species, total NNAL (free NNAL + NNAL-Glucs) serves as a biomarker of exposure and detoxification .

• α -Hydroxylation (The Activation Pathway): Both NNK and NNAL undergo cytochrome P450-mediated α -hydroxylation. This pathway generates highly reactive diazonium ions that alkylate DNA (causing mutagenesis). The stable, terminal end-products of this activation cascade are keto acid and HPBA (hydroxy acid) . Therefore, HPBA serves as a direct biomarker of metabolic activation [2].

The Nicotine Confounding Factor

While HPBA is a theoretically perfect marker for NNK activation, it suffers from a critical biological confounder in humans. Nicotine, present in tobacco at concentrations 5,000 to 10,000 times higher than NNK, undergoes a minor 2'-hydroxylation pathway that produces the exact same HPBA molecule [1]. In humans, nicotine-derived HPBA completely masks NNK-derived HPBA, making standard HPBA quantification useless for NNK assessment unless complex chiral separation or stable isotope tracking is employed.

Caption: Metabolic pathways of NNK and Nicotine converging on NNAL and Hydroxy Acid biomarkers.

Quantitative Comparison of Biomarkers

When selecting a biomarker for clinical or epidemiological studies, researchers must weigh specificity against biological relevance. The table below summarizes the core differences between Total NNAL and HPBA.

Feature	Total NNAL (Free + Glucuronides)	HPBA (Hydroxy Acid)
Primary Source	NNK (via carbonyl reduction)	NNK ( α -hydroxylation) & Nicotine (2'-hydroxylation)
Biomarker Classification	Exposure & Detoxification	Metabolic Activation (Carcinogenesis)
Tobacco Specificity	Extremely High (No dietary/environmental confounders)	Low in humans (Heavily confounded by Nicotine)
Elimination Half-Life	40–45 days (Excellent for long-term exposure tracking)	Short (Hours to days)
Analytical Complexity	Moderate (Standard UPLC-MS/MS)	High (Requires chiral separation or deuterated analogs)
Primary Application	Population screening, smoking cessation validation	Mechanistic studies of carcinogen activation

Standardized Analytical Methodologies (UPLC-MS/MS)

To ensure high-fidelity data, both biomarkers require rigorous sample preparation and tandem mass spectrometry. The following protocols are designed as self-validating systems , incorporating internal standards and enzymatic efficiency checks to prevent false negatives.

Caption: Standardized UPLC-MS/MS workflow for quantifying urinary NNAL and Hydroxy Acid.

Protocol A: Quantification of Total NNAL

Objective: Measure the sum of free NNAL and NNAL-glucuronides to assess total NNK exposure.

• Sample Aliquoting & Spiking: Aliquot 5.0 mL of human urine. Spike with 50 pg of NNAL-d3 (Internal Standard).

• Self-Validation (Hydrolysis Check): Spike a parallel quality control (QC) sample with a known concentration of synthetic NNAL-N-Glucuronide.

• Enzymatic Hydrolysis: Add 5,000 units of β -glucuronidase (e.g., from Patella vulgata). Incubate at 37°C for 24 hours. Causality: This step cleaves the glucuronic acid moiety, converting all NNAL-Glucs back to free NNAL for unified quantification.

• Solid-Phase Extraction (SPE):

  • Condition an Oasis HLB cartridge with methanol and water.

  • Load the hydrolyzed urine. Wash with 5% methanol in water to remove polar interferents.

  • Elute with 100% methanol. Evaporate to dryness under a gentle nitrogen stream and reconstitute in the mobile phase.

• UPLC-MS/MS Analysis: Analyze using Electrospray Ionization (ESI) in positive mode. Monitor Multiple Reaction Monitoring (MRM) transitions: m/z 210.1 → 180.1 (NNAL) and m/z 213.1 → 183.1 (NNAL-d3).

• Validation Check: Confirm that the QC sample yields 100% recovery of free NNAL, validating complete enzymatic hydrolysis.

Protocol B: Quantification of NNK-Derived HPBA

Objective: Isolate NNK-derived HPBA from nicotine-derived HPBA to assess metabolic activation.

Note: Because standard LC-MS/MS cannot distinguish NNK-derived HPBA from nicotine-derived HPBA in humans, this protocol utilizes a metabolic tracking approach using deuterium-labeled NNK (e.g., [pyridine-D4]NNK) administered in controlled clinical settings[2].

• Sample Preparation: Aliquot 5.0 mL of urine from a subject exposed to[pyridine-D4]NNK. Spike with [pyridine-D4]HPBA-d4 as the internal standard.

• Chemical Reduction (Optional but Recommended): Add Sodium Borohydride ( NaBH4​ ) and incubate at room temperature for 1 hour. Causality: NNK α -hydroxylation produces both keto acid and HPBA. NaBH4​ reduces all keto acid to HPBA, allowing for a single "Total Hydroxy Acid" measurement that captures the entire activation pathway.

• Solid-Phase Extraction: Acidify the urine to pH 2.0 (to protonate the carboxylic acid of HPBA) and extract using a mixed-mode anion exchange (MAX) SPE cartridge.

• Chiral LC-MS/MS: If enantiomeric differentiation is required (to separate (R)-HPBA from (S)-HPBA), utilize a chiral stationary phase (e.g., Chiralpak AGP).

• Detection: Monitor MRM transitions for the D4-labeled HPBA to exclusively quantify the NNK-derived metabolites, effectively bypassing the unlabeled nicotine-derived HPBA background.

Conclusion & Recommendations

For the vast majority of epidemiological, toxicological, and drug development applications, Total NNAL is the superior biomarker . Its robust 45-day half-life, absolute specificity to tobacco exposure, and straightforward LC-MS/MS quantification make it the gold standard for assessing NNK uptake and evaluating the efficacy of smoking cessation interventions.

Conversely, HPBA is a highly specialized biomarker. While it provides a direct window into the carcinogenic activation of NNK, the overwhelming interference from nicotine metabolism renders it impractical for general population screening. Its use should be strictly reserved for controlled mechanistic studies utilizing stable isotope-labeled tracers or advanced chiral chromatography to map individual metabolic activation profiles.

References

• Hecht, S. S., Stepanov, I., & Carmella, S. G. (2016). Exposure and Metabolic Activation Biomarkers of Carcinogenic Tobacco-Specific Nitrosamines. Accounts of Chemical Research, 49(1), 106-114. Available at:[Link]

• Upadhyaya, P., Carmella, S. G., Guengerich, F. P., & Hecht, S. S. (2015). Stereospecific Metabolism of the Tobacco-Specific Nitrosamine, NNAL. Chemical Research in Toxicology, 28(10), 1909–1916. Available at:[Link]

Comparative Efficacy of Chiral Stationary Phases for the Enantioseparation of Hydroxy Acids

As the pharmaceutical and biotechnology industries increasingly demand enantiomerically pure compounds, the chiral separation of hydroxy acids (HAs) has become a critical analytical focus. Hydroxy acids—ranging from aliphatic alpha-hydroxy acids (AHAs) like lactic acid to aromatic derivatives like mandelic acid—exhibit distinct metabolic and pharmacological profiles depending on their stereochemistry.

Direct enantioseparation via High-Performance Liquid Chromatography (HPLC) using Chiral Stationary Phases (CSPs) is the industry standard. However, the selection of a CSP is not arbitrary; it is governed by the precise steric and electronic environment of the analyte's chiral center. This guide objectively compares the efficacy of leading CSPs for hydroxy acid separation, providing the mechanistic causality and self-validating experimental protocols required for robust method development.

Mechanistic Foundations of Chiral Recognition

The efficacy of any chiral separation relies on the "three-point interaction" model, where the chiral selector must form at least three simultaneous interactions (e.g., hydrogen bonding, dipole-dipole, π−π , or steric hindrance) with one enantiomer to a greater degree than the other.

For hydroxy acids, the primary interaction sites are the carboxyl group, the hydroxyl group, and the side chain. The structural nature of this side chain dictates the CSP selection:

• Aliphatic Hydroxy Acids (e.g., Lactic Acid): Lacking π -electrons, these molecules cannot engage in π−π interactions. Consequently, traditional polysaccharide-based CSPs often fail to provide adequate resolution. Instead, Macrocyclic Glycopeptide CSPs (such as Teicoplanin or Ristocetin) are highly effective. Their complex, basket-like architecture provides a chiral cavity capable of forming inclusion complexes driven by hydrogen bonding and electrostatic interactions with the analyte's carboxylate group 1[1].

• Aromatic Hydroxy Acids (e.g., Mandelic Acid): The presence of an aromatic ring allows for strong π−π interactions and dipole stacking. Here, Polysaccharide-based CSPs (amylose or cellulose derivatives) excel. The spatial adaptability and helical structure of these polymers allow them to efficiently discriminate between aromatic enantiomers in normal-phase or polar organic modes2[2].

Decision Matrix: CSP Selection Workflow

To streamline method development, the structural assessment of the target hydroxy acid should immediately dictate the chromatographic mode and CSP class.

Caption: Workflow for selecting the optimal chiral stationary phase based on hydroxy acid structure.

Comparative Efficacy Data

The following table summarizes the quantitative performance of various CSPs against representative hydroxy acids. Baseline separation is defined as a resolution ( Rs​ ) ≥1.5 .

Target Hydroxy Acid	Structural Class	Chiral Stationary Phase (CSP)	Commercial Example	Mobile Phase Mode	Resolution ( Rs​ )
Lactic Acid	Aliphatic	Teicoplanin (Macrocyclic)	Chirobiotic T	Reversed-Phase	1.9[3]
Lactic Acid	Aliphatic	Ristocetin (Macrocyclic)	Chirobiotic R	Reversed-Phase	1.7[3]
Mandelic Acid	Aromatic	Immobilized Cellulose	Chiralpak IC	Normal-Phase	2.21[4]
Mandelic Acid	Aromatic	Amylose tris(3,5-dimethylphenylcarbamate)	Chiralpak AD-H	Normal-Phase	> 2.0[2]
Mandelic Acid	Aromatic	Cellulose tris(4-methylbenzoate)	Chiralcel OJ-H	Normal-Phase	Baseline[2]

Data Interpretation: Macrocyclic glycopeptides such as teicoplanin and ristocetin are highly effective for the enantioseparation of aliphatic hydroxy acids like lactic acid, achieving Rs​ values of 1.9 and 1.7 respectively in reversed-phase mode3[1][3]. Conversely, immobilized cellulose columns (e.g., Chiralpak IC) provide robust baseline resolution ( Rs​ = 2.21) for aromatic mandelic acid derivatives4[4].

Self-Validating Experimental Protocol: Lactic Acid Enantioseparation

To guarantee analytical trustworthiness, a protocol must be self-validating—meaning the system inherently proves its own accuracy during execution. The following protocol details the separation of D- and L-lactic acid using a Teicoplanin-based CSP.

Phase 1: System Preparation & Causality Matrix

• Column Selection: Install a Teicoplanin CSP column (e.g., Chirobiotic T, 250 mm × 4.6 mm, 5 µm).

  • Causality: Teicoplanin possesses multiple ionizable groups (amines, carboxylic acids) and chiral cavities that form temporary diastereomeric complexes with small, underivatized aliphatic acids 5[5].

• Mobile Phase Formulation: Prepare an 85:15 (v/v) mixture of Acetonitrile and 0.03 mol/L Ammonium Acetate.

  • Causality: The ammonium acetate buffer precisely controls the ionization state of the lactic acid carboxylate group. Maintaining this ionic environment prevents peak tailing and ensures reproducible electrostatic interactions with the stationary phase[3].

• Temperature Control: Set the column compartment to 25°C .

  • Causality: Chiral separation is an enthalpy-driven process. Elevated temperatures increase kinetic energy, which disrupts the weak, transient hydrogen bonds of the diastereomeric complex, leading to a drastic reduction in resolution ( Rs​ )[3].

Phase 2: Self-Validation & Execution

• Blank Injection (Validation Step 1): Inject 10 µL of the mobile phase.

  • Purpose: Establishes baseline noise and confirms the absence of ghost peaks or column carryover, validating that subsequent signals are true analytes.

• System Suitability Test (Validation Step 2): Inject a known racemic standard of D/L-lactic acid.

  • Purpose: Validates column performance. The system passes only if Rs​≥1.5 and the peak tailing factor is <1.5 . Failure indicates potential column degradation or incorrect buffer pH.

• Sample Run: Inject the unknown sample at a flow rate of 1.0 mL/min, monitoring via UV detection (DAD) at 210 nm.

• Elution Order Confirmation (Validation Step 3): Inject a sample spiked with pure L-lactic acid.

  • Purpose: Confirms peak identity. On a Teicoplanin CSP, D-lactic acid typically elutes first, followed by L-lactic acid. The spiked sample will show a disproportionate area increase in the second peak, definitively proving the elution order[3].

References

• Jánovová, J., et al. "Stationary phase type and temperature effect on HPLC separation of lactic acid enantiomers." ResearchGate. URL:[Link]

• Zhou, J., et al. "Separation of mandelic acid and its derivatives with new immobilized cellulose chiral stationary phase." PubMed Central (PMC). URL:[Link]

• "Enantioseparation of mandelic acid compounds with Chiralpak AD-H and Chiralcel OJ-H chiral stationary phases." PubMed. URL:[Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. [Enantioseparation of mandelic acid compounds with Chiralpak AD-H and chiralcel OJ-H chiral stationary phases] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Separation of mandelic acid and its derivatives with new immobilized cellulose chiral stationary phase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Comparative Analysis of Anti-Nicotine Antibody Specificity: A Guide to Investigating Cross-Reactivity with a Key Metabolite

Introduction: The Critical Role of Specificity in Nicotine Immunotherapies

The development of immunotherapies to combat nicotine addiction, such as nicotine vaccines and monoclonal antibody (mAb) treatments, represents a promising frontier in smoking cessation strategies.[1][2][3][4] The core mechanism of these approaches relies on inducing or administering antibodies that bind to nicotine in the bloodstream, forming a complex too large to cross the blood-brain barrier. This sequestration prevents nicotine from reaching its nicotinic acetylcholine receptors in the brain, thereby blunting the rewarding effects of smoking and aiding in cessation efforts.[2]

The efficacy of these therapeutic antibodies is fundamentally dependent on their specificity. An ideal anti-nicotine antibody must bind with high affinity to nicotine while demonstrating negligible binding to its numerous metabolites and other endogenous molecules.[5][6][7] Significant cross-reactivity with metabolites could severely compromise the therapeutic outcome by titrating away the active antibody, reducing the pool available to bind the psychoactive parent compound, nicotine.

This guide focuses on a crucial nicotine metabolite, (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid , also known as hydroxy acid. This compound is a product of nicotine 2'-oxidation and represents a substantial pathway of nicotine metabolism in humans.[8][9][10][11][12] Therefore, ensuring that therapeutic anti-nicotine antibodies do not cross-react with this prevalent metabolite is a critical step in preclinical validation.

Here, we provide a comprehensive comparison of two gold-standard methodologies for assessing antibody cross-reactivity: the Competitive Enzyme-Linked Immunosorbent Assay (ELISA) and Surface Plasmon Resonance (SPR) . This guide offers not just protocols, but the underlying scientific rationale to empower researchers, scientists, and drug development professionals to design and execute robust, self-validating specificity studies.

Core Principles: Understanding Antibody Cross-Reactivity

Cross-reactivity is the phenomenon where an antibody binds to molecules other than its designated target antigen. In this context, it refers to the binding of an anti-nicotine antibody to nicotine metabolites like (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid. Since nicotine itself is a small molecule (a hapten), it must be conjugated to a larger carrier protein to elicit a robust immune response for antibody production.[13] The structural similarity between nicotine and its metabolites creates the potential for off-target binding, which must be rigorously quantified.

Methodology I: Competitive ELISA for High-Throughput Screening

The competitive ELISA is a powerful and widely used immunoassay for detecting and quantifying small molecules.[14][15] Its principle relies on the competition between the analyte in a sample (the "competitor") and a labeled antigen for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the analyte in the sample.[15][16][17] This format is ideal for screening antibody candidates and determining the relative binding affinity for different compounds.

Experimental Workflow: Competitive ELISA

Caption: Workflow for the Competitive ELISA to assess cross-reactivity.

Detailed Protocol: Competitive ELISA

Materials and Reagents:

• High-binding 96-well microplates

• Anti-nicotine monoclonal antibody

• Nicotine standard

• (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid

• Nicotine-BSA conjugate (for coating)

• Coating Buffer (e.g., Carbonate-Bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20, PBST)

• Blocking Buffer (e.g., 1% BSA in PBST)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated Goat anti-Mouse IgG)

• TMB Substrate Solution

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Plate Coating:

  • Dilute the Nicotine-BSA conjugate to 1-2 µg/mL in Coating Buffer.

  • Add 100 µL of the diluted conjugate to each well of the microplate.

  • Incubate overnight at 4°C. Causality: This step immobilizes the target antigen onto the solid phase, providing a capture surface for the antibody.[18]

• Washing and Blocking:

  • Wash the plate 3 times with 200 µL/well of Wash Buffer to remove unbound coating antigen.[19]

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for 1-2 hours at room temperature. Causality: Blocking is critical to prevent non-specific binding of antibodies to the plate surface, which would otherwise lead to high background signal.[19]

• Competition Reaction:

  • Prepare serial dilutions of the nicotine standard and the (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid metabolite in Assay Buffer (e.g., Blocking Buffer).

  • In a separate dilution plate, mix 50 µL of each standard/metabolite dilution with 50 µL of a pre-titrated concentration of the anti-nicotine antibody.

  • Incubate this mixture for 1 hour at room temperature to allow the antibody to bind to the free nicotine or metabolite.

• Incubation on Coated Plate:

  • Wash the blocked microplate 3 times with Wash Buffer.

  • Transfer 100 µL of the antibody/competitor mixtures from the dilution plate to the corresponding wells of the coated plate.

  • Incubate for 1-2 hours at room temperature. Causality: During this step, any antibody not already bound to free nicotine/metabolite will bind to the immobilized Nicotine-BSA on the plate.

• Detection:

  • Wash the plate 4 times with Wash Buffer.

  • Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate 4 times with Wash Buffer.

• Signal Development:

  • Add 100 µL of TMB Substrate to each well and incubate in the dark for 15-30 minutes.

  • Stop the reaction by adding 50 µL of Stop Solution. The color will change from blue to yellow.

  • Read the absorbance at 450 nm on a microplate reader.

Data Analysis and Interpretation

• Generate Standard Curves: Plot the absorbance values against the log of the concentration for both nicotine and the metabolite. This will produce sigmoidal dose-response curves.

• Determine IC50: The IC50 is the concentration of the competitor that causes a 50% reduction in the maximum signal. This value is a measure of the binding affinity of the antibody for each compound in this assay format.

• Calculate Percent Cross-Reactivity: Use the following formula:

  % Cross-Reactivity = (IC50 of Nicotine / IC50 of Metabolite) * 100

A lower % cross-reactivity indicates higher specificity of the antibody for nicotine.

Methodology II: Surface Plasmon Resonance (SPR) for Kinetic Analysis

SPR is a powerful, label-free technology that provides real-time data on biomolecular interactions.[20][21] It measures changes in the refractive index on the surface of a sensor chip as an analyte flows over an immobilized ligand.[22] This allows for the precise determination of association rate (kₐ), dissociation rate (kₑ), and the equilibrium dissociation constant (Kₑ), which is a direct measure of binding affinity.[23] SPR is invaluable for in-depth characterization of lead antibody candidates identified through screening assays like ELISA.[21]

Experimental Workflow: Surface Plasmon Resonance (SPR)

Caption: Workflow for SPR analysis of antibody-analyte binding kinetics.

Detailed Protocol: Surface Plasmon Resonance (SPR)

Materials and Reagents:

• SPR instrument and consumables

• Sensor Chip (e.g., CM5 dextran chip)

• Anti-nicotine monoclonal antibody

• Nicotine

• (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid

• Amine Coupling Kit (EDC, NHS, Ethanolamine)

• Running Buffer (e.g., HBS-EP+)

• Regeneration Solution (e.g., Glycine-HCl, pH 1.5)

Procedure:

• Antibody Immobilization:

  • Activate the carboxyl groups on the sensor chip surface with a fresh mixture of EDC and NHS.

  • Inject the anti-nicotine antibody (diluted in a low ionic strength buffer, e.g., 10 mM Sodium Acetate, pH 5.0) over the activated surface until the desired immobilization level is reached.

  • Inject ethanolamine to deactivate any remaining active esters and block unreacted sites. Causality: This covalent immobilization creates a stable and reusable surface for repeated binding cycles.

• Kinetic Analysis Cycle:

  • Establish a stable baseline by flowing Running Buffer over the sensor surface.

  • Association: Inject a specific concentration of nicotine (or the metabolite) over the surface for a defined period (e.g., 180 seconds). The binding is monitored in real-time as an increase in the response units (RU).

  • Dissociation: Switch back to flowing Running Buffer and monitor the decrease in RU as the analyte dissociates from the antibody.

  • Regeneration: Inject a pulse of Regeneration Solution to strip all bound analyte from the antibody surface, preparing it for the next cycle. Causality: A successful regeneration step returns the signal to the baseline without damaging the immobilized antibody, ensuring the integrity of subsequent measurements.[22]

• Experiment Execution:

  • Perform a series of kinetic analysis cycles using a range of concentrations for both nicotine and (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid (e.g., a 3-fold dilution series from 1 µM down to ~1 nM). Include several buffer-only (blank) injections for double referencing.

Data Analysis and Interpretation

• Process Sensorgrams: The raw data (sensorgrams) are processed by subtracting the reference surface signal and the blank injections to correct for bulk refractive index changes and instrument drift.

• Kinetic Fitting: The processed sensorgrams for each concentration series are globally fitted to a suitable binding model (e.g., a 1:1 Langmuir binding model) using the instrument's analysis software.

• Determine Kinetic Constants: This fitting process yields the association rate constant (kₐ in M⁻¹s⁻¹), the dissociation rate constant (kₑ in s⁻¹), and the equilibrium dissociation constant (Kₑ in M), where Kₑ = kₑ/kₐ.

The Kₑ value represents the affinity of the interaction. A lower Kₑ value indicates a higher affinity. A highly specific antibody will have a Kₑ for nicotine that is several orders of magnitude lower than its Kₑ for the metabolite.

Data Summary and Performance Comparison

To illustrate the expected outcomes, the following tables present hypothetical data for an anti-nicotine antibody with high specificity.

Table 1: Hypothetical Competitive ELISA Results

Compound	IC50 (nM)	% Cross-Reactivity
Nicotine	15	100%
(-)-4-Hydroxy-4-(3-pyridyl)butanoic acid	4,500	0.33%

Interpretation: The IC50 for the metabolite is 300-fold higher than for nicotine, resulting in a very low cross-reactivity of 0.33%. This indicates that a much higher concentration of the metabolite is required to displace the antibody from the coated antigen, signifying poor binding and high specificity for nicotine.

Table 2: Hypothetical Surface Plasmon Resonance (SPR) Kinetic Data

Analyte	kₐ (M⁻¹s⁻¹)	kₑ (s⁻¹)	Kₑ (M)	Affinity
Nicotine	1.2 x 10⁵	5.0 x 10⁻⁴	4.2 x 10⁻⁹ (4.2 nM)	High
(-)-4-Hydroxy-4-(3-pyridyl)butanoic acid	1.5 x 10³	8.0 x 10⁻²	5.3 x 10⁻⁵ (53 µM)	Low

Interpretation: The SPR data provides a more granular view. The antibody binds to nicotine with a fast on-rate and a very slow off-rate, resulting in a high-affinity interaction (Kₑ in the low nanomolar range). In contrast, its interaction with the metabolite is characterized by a much slower on-rate and a significantly faster off-rate, leading to a Kₑ value that is over 12,000-fold higher (i.e., lower affinity). This confirms the high specificity observed in the ELISA.

Conclusion and Therapeutic Implications

The rigorous assessment of antibody cross-reactivity against key metabolites is a non-negotiable step in the development of nicotine immunotherapies. Both competitive ELISA and SPR are powerful, complementary techniques for this purpose. ELISA serves as an excellent tool for initial high-throughput screening of antibody candidates, while SPR provides the detailed kinetic data necessary for in-depth characterization and lead optimization.

An antibody demonstrating low-percent cross-reactivity in a competitive ELISA and a significantly higher Kₑ for (-)-4-Hydroxy-4-(3-pyridyl)butanoic acid compared to nicotine in an SPR analysis is a strong candidate for further development. Such high specificity ensures that the therapeutic dose will be directed at sequestering the psychoactive nicotine molecule, maximizing its potential to help individuals overcome addiction. This data-driven approach, grounded in sound analytical principles, is essential for advancing safe and effective treatments from the laboratory to the clinic.

References

• Nicotine vaccine - Wikipedia. (n.d.). Wikipedia.
• Duryea, D., et al. (n.d.). Surface Plasmon Resonance for Therapeutic Antibody Characterization. Methods in Molecular Biology.

• Murphy, S. E., et al. (2023). Quantitation of ten urinary nicotine metabolites, including 4-hydroxy-4-(3-pyridyl)butanoic acid, a product of nicotine 2'-oxidation, and CYP2A6 activity in Japanese Americans, Native Hawaiians and Whites. Chemical Research in Toxicology. Retrieved from [Link]

• Bravman, T., et al. (2015). Applications of Surface Plasmon Resonance for Detection of Bispecific Antibody Activity. BioProcess International.
• Siddiqui, F., et al. (2020). Recent advances in the development of Nicotine vaccine: A systematic review. Journal of Pharmaceutical Research International.
• Abcam. (n.d.). Competitive ELISA protocol. Abcam.

• Goniewicz, M. L., & Delijewski, M. (2012). Nicotine vaccines to treat tobacco dependence. Human Vaccines & Immunotherapeutics. Retrieved from [Link]

• Murphy, S. E., et al. (2023). Quantitation of Ten Urinary Nicotine Metabolites, Including 4-Hydroxy-4-(3-pyridyl) Butanoic Acid, a Product of Nicotine 2'-Oxidation, and CYP2A6 Activity in Japanese Americans, Native Hawaiians, and Whites. ResearchGate. Retrieved from [Link]

• McCluskie, M. J., et al. (2011). Structurally distinct nicotine immunogens elicit antibodies with non-overlapping specificities. Vaccine. Retrieved from [Link]

• Rapid Novor. (n.d.). SPR Service - Antibody-Antigen Interaction Analysis. Rapid Novor.

• Pacifici, R., et al. (1997). Interference of nicotine metabolites in cotinine determination by RIA. Clinical Chemistry. Retrieved from [Link]

• Patel, B., et al. (2016). Characterization of Antibody Specificity Using Immunoprecipitation and Mass Spectrometry. American Laboratory.

• Retter, M. W., et al. (2023). Specificity testing of antibodies, multispecifics, and CAR-T therapeutics for IND using the membrane proteome array. Journal for ImmunoTherapy of Cancer. Retrieved from [Link]

• Saccà, B., et al. (2018). Surface Plasmon Resonance kinetic analysis of the interaction between G-quadruplex nucleic acids and an anti-G-quadruplex monoclonal antibody. Biochimica et Biophysica Acta (BBA) - General Subjects. Retrieved from [Link]

• Cerny, T. (2015). Anti-nicotine vaccine: current status. ResearchGate. Retrieved from [Link]

• Goniewicz, M. L., & Delijewski, M. (2013). Nicotine vaccines to treat tobacco dependence. PubMed. Retrieved from [Link]

• Abcam. (n.d.). Five pillars to determine antibody specificity. Abcam.

• Murphy, S. E., et al. (2023). Quantitation of Ten Urinary Nicotine Metabolites, Including 4-Hydroxy-4-(3-pyridyl) Butanoic Acid, a Product of Nicotine 2′-Oxidation, and CYP2A6 Activity in Japanese Americans, Native Hawaiians, and Whites. Chemical Research in Toxicology. Retrieved from [Link]

• Wang, W., et al. (2012). Nanohole-Based Surface Plasmon Resonance Instruments with Improved Spectral Resolution Quantify a Broad Range of Antibody-Ligand Binding Kinetics. Analytical Chemistry. Retrieved from [Link]

• Abcam. (n.d.). Anti-Cotinine antibody [EPR27989-68] - BSA and Azide free (ab314923). Abcam.

• Hecht, S. S., et al. (2002). Quantitation of 4-Oxo-4-(3-pyridyl)butanoic Acid and Enantiomers of 4-Hydroxy-4-(3-pyridyl)butanoic Acid in Human Urine: A Substantial Pathway of Nicotine Metabolism. Chemical Research in Toxicology. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Direct ELISA Experimental Protocol. Creative Diagnostics.

• Hattori, N., et al. (2014). In vitro and in vivo application of anti-cotinine antibody and cotinine-conjugated compounds. BMB Reports. Retrieved from [Link]

• Chung, J., et al. (2014). Chemical structure of cotinine. (A) Nicotine is converted to cotinine by cytochrome p450 2A6 (CYP2A6) in human. (B) Structure of carboxycotinine (trans-4-cotininecarboxylic acid). ResearchGate. Retrieved from [Link]

• SciSpace. (n.d.). Immunoassays: Tools for Sensitive, Specific, and Accurate Test Results. SciSpace. Retrieved from [Link]

• Darwish, I. A. (2006). Immunoassay Methods and their Applications in Pharmaceutical Analysis: Basic Methodology and Recent Advances. International Journal of Biomedical Science. Retrieved from [Link]

• Jain, T., et al. (2017). Selecting and engineering monoclonal antibodies with drug-like specificity. Current Opinion in Structural Biology. Retrieved from [Link]

• Chen, G., et al. (2018). Metabolic scheme for nicotine. (A) 4-hydroxy-4-(3-pyridyl)-butanoid... ResearchGate. Retrieved from [Link]

• Jackson ImmunoResearch. (2023). ELISA Guide; Part 2: The ELISA Protocol. Jackson ImmunoResearch.

• Wikipedia. (n.d.). Immunoassay. Wikipedia. Retrieved from [Link]

• Gupta, S., et al. (2009). Assessing specificity for immunogenicity assays. Journal of Immunological Methods. Retrieved from [Link]

• SeraCare. (n.d.). Technical Guide for ELISA - Protocols. SeraCare.
• Cell Signaling Technology. (n.d.). Principle of ELISA (Enzyme-linked Immunosorbent Assay) Test. Cell Signaling Technology.
• Quanterix. (2022). Types Of Immunoassay - And When To Use Them. Quanterix.

• Moreno, A. (2023). Immunoassay Principles, Types, and Applications in Modern Laboratories. The Scientist. Retrieved from [Link]

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Safety & Regulatory Compliance

(-4-Hydroxy-4-(3-pyridyl)butanoic Acid proper disposal procedures

Comprehensive Guide to Proper Disposal Procedures for 4-Hydroxy-4-(3-pyridyl)butanoic Acid (HPBA)

Executive Summary

Handling tobacco-specific nitrosamine (TSNA) metabolites requires stringent safety and disposal protocols. 4-Hydroxy-4-(3-pyridyl)butanoic Acid (HPBA) is a key metabolite of the potent lung carcinogen NNK[1]. While HPBA represents a metabolic detoxification pathway in biological systems, handling laboratory-grade concentrations poses significant risks of environmental contamination and exposure. As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory checkbox, but as a critical extension of experimental integrity. This guide provides researchers and drug development professionals with a self-validating, field-proven protocol for the safe handling, segregation, and disposal of HPBA, ensuring strict compliance with EPA Resource Conservation and Recovery Act (RCRA) standards and Prudent Practices in the Laboratory[2].

Chemical Profile & Hazard Assessment

Understanding the physicochemical properties of HPBA is the first step in designing a safe operational workflow. The presence of a pyridine ring dictates its environmental persistence, while the carboxylic acid functional group influences its solubility and pH reactivity.

Table 1: Chemical Properties and Hazard Summary

Property	Specification / Detail
Chemical Name	(-4-Hydroxy-4-(3-pyridyl)butanoic Acid
CAS Registry Number	15569-97-8[3]
Structural Features	Pyridine ring, hydroxyl group, carboxylic acid
Primary Hazards	Skin/eye irritant, potential aquatic toxicity
RCRA Classification	Managed as characteristic/listed equivalent (Pyridine derivatives align with U196/D038 protocols)[4]
Incompatible Materials	Strong oxidizing agents, strong bases

Expert Insight: Why do we strictly prohibit drain disposal for HPBA? Pyridine derivatives are notoriously difficult for standard municipal wastewater treatment plants to degrade. Discharging these compounds can lead to aquatic toxicity and severe regulatory violations[4]. Furthermore, EPA regulations explicitly prohibit the dilution of restricted waste as a substitute for adequate treatment[5].

Operational Handling & Spill Protocol

Every protocol must function as a self-validating system. By integrating verification steps (e.g., pH checks, visual inspections), laboratories can prevent exothermic reactions and exposure incidents before they occur.

Step-by-Step Spill Response Methodology:

• Isolate the Area: Immediately restrict access to the spill zone. If the spill involves aerosolized powders, ensure the local exhaust ventilation (fume hood) is operating at maximum capacity.

• Don Appropriate PPE: Equip chemical-resistant gloves (Nitrile, minimum 0.11 mm thickness), safety goggles, and a lab coat. For large powder spills outside a hood, an N95 or P100 particulate respirator is required.

• Containment (Solid Spill): Lightly mist the powder with a compatible solvent (e.g., a small amount of water or ethanol) to prevent aerosolization. Causality: Dry sweeping generates airborne particulates that can be easily inhaled or spread across surfaces.

• Containment (Liquid Spill): If HPBA is dissolved in a solvent, apply an inert absorbent material (e.g., vermiculite or sand) around the perimeter of the spill, working inward to prevent spreading.

• Collection: Use non-sparking tools to scoop the absorbed material or dampened powder into a compatible, sealable hazardous waste container.

• Decontamination & Validation: Wash the spill surface with a mild detergent and water, collecting all rinsate as hazardous liquid waste. Verify the area is visually clean and test the surface with pH paper to ensure neutrality.

Waste Segregation & Disposal Workflows

Following Prudent Practices in the Laboratory, waste minimization and proper segregation at the source are paramount[2]. HPBA waste must be categorized by its physical state and solvent matrix to prevent incompatible chemical mixing.

Protocol A: Liquid Waste Management

• Segregate by Solvent Type: Determine if the HPBA is dissolved in an aqueous solution or an organic solvent (e.g., methanol or acetonitrile used in HPLC analysis). Causality: Mixing aqueous and halogenated/non-halogenated organic wastes complicates incineration and dramatically increases disposal costs.

• Verify pH Compatibility: Before adding aqueous HPBA waste to a bulk collection carboy, test the pH of the solution. Adjust to a neutral range (pH 5-9). Causality: Adding highly acidic carboxylic acid waste to a carboy containing basic waste can trigger a violent exothermic reaction.

• Transfer to Secondary Containment: Funnel the liquid into a clearly labeled, vented, high-density polyethylene (HDPE) carboy situated within a secondary containment tray.

• Labeling: Affix a hazardous waste label immediately. Specify "Contains Pyridine Derivative (HPBA)" and list all associated solvents with their exact percentages[6].

Protocol B: Solid Waste Management

• Collect Contaminated Consumables: Place all pipette tips, weighing boats, and PPE that have come into direct contact with HPBA into a designated solid hazardous waste bin lined with a compatible poly-bag.

• Double-Bagging for Powders: For pure HPBA powder disposal (e.g., expired analytical standards), leave the chemical in its original primary vial. Place the vial inside a secondary transparent plastic bag and seal it securely.

• Final Disposal Route: Route all labeled HPBA waste (solid and liquid) to the facility's Environmental Health and Safety (EHS) department for high-temperature incineration at an EPA-approved RCRA facility. Causality: Incineration ensures the complete thermal destruction of the stable pyridine ring, preventing environmental leaching[7].

Mandatory Visualization

Workflow for the segregation, labeling, and disposal of HPBA waste.

References

• NextSDS. "rac 4-Hydroxy-4-(3-pyridyl)butanoic Acid DicyclohexylaMine Salt - Chemical Substance Information.
• NextSDS. "(-4-Hydroxy-4-(3-pyridyl)butanoic Acid — Chemical Substance Information.
• National Research Council. "Management of Chemicals." Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version.
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